Mechanism of Action of Roselipin 2A: A Precision Inhibitor of DGAT-2 in Lipid Metabolism
Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper Executive Summary The dysregulation of triacylglycerol (TAG) biosynthesis is a foundational driver...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Scientists, and Drug Development Professionals
Content Type: In-Depth Technical Whitepaper
Executive Summary
The dysregulation of triacylglycerol (TAG) biosynthesis is a foundational driver of metabolic dysfunction-associated steatohepatitis (MASH) and insulin resistance[1]. While early therapeutic strategies targeted the entire lipogenic pathway, modern drug development demands precision. Roselipin 2A , a structurally complex secondary metabolite isolated from the marine-derived fungus Gliocladium roseum KF-1040[2], has emerged as a highly selective, potent inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT-2) [3].
Unlike synthetic pan-DGAT inhibitors, Roselipin 2A provides a unique molecular scaffold that selectively uncouples de novo lipogenesis from lipid droplet accumulation without disrupting the physiological processing of exogenous dietary lipids handled by DGAT-1[4],[5]. This whitepaper dissects the structural pharmacophore, biochemical mechanism of action, and the self-validating experimental workflows required to study Roselipin 2A in vitro.
Structural Biology and Pharmacophore Mapping
Roselipin 2A (Molecular Formula: C₄₂H₇₄O₁₅) is a highly modified sesterterpenoid glycolipid[6],[7]. Its structural architecture is defined by a tripartite assembly that dictates its target specificity[8],[9]:
The Hydrophobic Core: A highly methylated C20 fatty acid (2,4,6,8,10,12,14,16,18-nonamethyl-5,9,13-trihydroxy-2E,6E,10E-icosenoic acid).
The Glycosidic Head: A D-mannose moiety linked via an O-glycosidic bond.
The Esterified Tail: A D-arabinitol moiety ester-linked to the carboxyl terminus.
Roselipin 2A is specifically characterized as the 6''-O-acetyl derivative of the Roselipin 1 group[8].
Structure-Activity Relationship (SAR) Causality
Understanding the SAR of Roselipins is critical for lead optimization. Enzymatic degradation studies have proven that the arabinitoyl fatty acid core is the essential pharmacophore [10],[9].
Demannosylation: Removal of the D-mannose sugar yields a demannosyl-roselipin that fully retains, and in some cell-based assays enhances, DGAT-2 inhibitory activity due to increased membrane permeability[9].
Dearabinitoylation: Cleavage of the D-arabinitol moiety completely abolishes DGAT-2 inhibition, indicating that the arabinitol tail acts as the primary docking interface within the DGAT-2 active site[10],[9].
Table 1: Structural Variations and DGAT-2 Selectivity Profiling
Quantitative data summarizing the roselipin family and their structural dependencies[2],[10],[9].
Compound / Derivative
Molecular Formula
Structural Modification
DGAT IC₅₀ (μM)
Pharmacophore Status
Roselipin 1A
C₄₂H₇₄O₁₅
D-arabino, C2'-O-acetyl
~15.2
Active
Roselipin 2A
C₄₂H₇₄O₁₅
6''-O-acetyl derivative
~21.7
Active
Demannosyl-Roselipin
N/A
D-mannose enzymatically cleaved
Retained
Non-Essential
Dearabinitoyl-Roselipin
N/A
D-arabinitol chemically cleaved
>100 (Inactive)
Critical for Binding
Mechanism of Action: Selective DGAT-2 Inhibition
To understand the causality of Roselipin 2A's efficacy, one must differentiate between the two DGAT isoforms. While DGAT-1 and DGAT-2 both catalyze the final, committed step of TAG synthesis—covalently joining diacylglycerol (DAG) and fatty acyl-CoA—they possess distinct metabolic roles and subcellular localizations[4],[1].
DGAT-1 is a promiscuous enzyme localized broadly across the endoplasmic reticulum (ER) that primarily esterifies exogenous (dietary) fatty acids to prevent lipotoxicity[5].
DGAT-2 is tightly coupled to the de novo lipogenesis (DNL) pathway. It localizes specifically to mitochondria-associated ER membranes (MAMs) and the surface of nascent lipid droplets, preferentially utilizing newly synthesized fatty acids[4],[5].
The Biochemical Cascade
When Roselipin 2A selectively binds to DGAT-2, it acts competitively against the fatty acyl-CoA substrate (e.g., oleoyl-CoA)[4]. This blockade triggers a profound metabolic shift:
Arrest of TAG Assembly: The conversion of DAG to TAG is halted, preventing the expansion of hepatic lipid droplets[11],[1].
Substrate Rerouting: Unused de novo fatty acids are redirected toward mitochondrial β-oxidation[1],[12].
Transcriptional Feedback: Active inhibition of DGAT-2 induces a reactive downregulation of Sterol Regulatory Element-Binding Protein 1c (SREBP-1c). Because SREBP-1c is a master transcriptional regulator of lipogenesis, its suppression downregulates upstream enzymes like Acetyl-CoA Carboxylase (ACC) and Fatty Acid Synthase (FASN), effectively shutting down the entire DNL pipeline[1],[12].
Fig 1: Mechanism of Roselipin 2A selectively inhibiting DGAT-2, halting TAG synthesis, and downregulating SREBP-1c.
To establish trustworthiness and reproducibility in evaluating Roselipin 2A, researchers must utilize a self-validating in vitro microsomal assay. The following protocol leverages radiolabeled substrates to provide a high-signal, low-noise quantification of DGAT-2 kinetics[2],[4].
Rationale & Causality
Why Rat Liver Microsomes? DGAT-2 is an integral membrane protein. Purifying it strips away its native lipid microenvironment, often destroying its conformation. Microsomes preserve the ER membrane context required for functional DGAT-2 folding[2].
Why BSA in the Buffer? Bovine Serum Albumin (BSA) acts as a "fatty acid sink." Free Acyl-CoA is highly amphipathic and acts as a detergent, which can lyse microsomal membranes. BSA buffers the free concentration of Acyl-CoA, protecting the assay system[4].
Step-by-Step Methodology
Phase 1: Reaction Mixture Preparation
Prepare a reaction buffer containing 175 mM Tris-HCl (pH 8.0), 8 mM MgCl₂, and 1 mg/mL fatty-acid-free BSA. Causality: MgCl₂ is essential for stabilizing the microsomal membrane dynamics and enzyme-substrate transition states.
Add 200 μM sn-1,2-dioleoylglycerol (DAG) dispersed in liposomes (using phosphatidylcholine) to ensure the highly hydrophobic DAG is bioavailable to the enzyme.
Introduce 10 μM [¹⁴C]-oleoyl-CoA (approx. 50 nCi per reaction) as the radiotracer[4].
Phase 2: Inhibitor Introduction & Incubation
4. Dissolve Roselipin 2A in strictly anhydrous DMSO. Create a serial dilution (ranging from 0.1 μM to 100 μM) to establish an IC₅₀ curve. Ensure final DMSO concentration in the assay does not exceed 1% v/v to prevent solvent-induced protein denaturation.
5. Initiate the reaction by adding 50 μg of rat liver microsomal protein[2].
6. Incubate the mixture at 37°C for exactly 10 minutes. Note: The reaction must remain in the linear Michaelis-Menten kinetic phase; exceeding 10 minutes may lead to substrate depletion.
Phase 3: Termination and Lipid Extraction
7. Terminate the reaction by adding 1.5 mL of Chloroform:Methanol (2:1, v/v). This immediately denatures the DGAT-2 enzyme and initiates a Folch extraction.
8. Vortex vigorously and centrifuge at 3000 × g for 5 minutes to separate the organic (lower) and aqueous (upper) phases. The newly synthesized [¹⁴C]-TAG will partition exclusively into the lower chloroform phase.
Phase 4: Chromatographic Separation & Quantification
9. Extract the chloroform phase, dry it under a gentle stream of N₂ gas, and resuspend in 50 μL of hexane.
10. Spot the extract onto a Silica Gel G Thin Layer Chromatography (TLC) plate. Develop the plate using a mobile phase of Hexane:Diethyl Ether:Acetic Acid (80:20:1, v/v/v). Causality: This specific non-polar solvent system forces the highly hydrophobic TAG to migrate near the solvent front (Rf ~0.8), cleanly separating it from unreacted DAG and free fatty acids.
11. Visualize the TAG band using iodine vapor, scrape the silica corresponding to the TAG fraction into a vial, and quantify the radioactivity via liquid scintillation counting.
Fig 2: Step-by-step in vitro self-validating workflow for assessing DGAT-2 microsomal inhibition.
The Discovery, Isolation, and Pharmacological Characterization of Roselipin 2A
Executive Summary The search for novel therapeutics to combat metabolic disorders has heavily relied on the exploration of marine natural products. Among the most structurally intriguing and pharmacologically relevant di...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The search for novel therapeutics to combat metabolic disorders has heavily relied on the exploration of marine natural products. Among the most structurally intriguing and pharmacologically relevant discoveries are the roselipins , a family of highly methylated glycolipids isolated from the marine-derived fungus Gliocladium roseum KF-1040. As a Senior Application Scientist, I have structured this technical guide to move beyond mere descriptive biology. Here, we will dissect the causality behind the experimental workflows, the structural biology of Roselipin 2A , and its validated mechanism of action as a diacylglycerol acyltransferase (DGAT) inhibitor.
Origin and Marine Adaptation: Gliocladium roseum KF-1040
Roselipins were first discovered in 1999 by Satoshi Ōmura’s research group during a screening program for microbial inhibitors of lipid metabolism [1]. The producing strain, Gliocladium roseum KF-1040, is a marine isolate.
A critical observation during the discovery phase was that the highest production of roselipins occurred only when the fungus was cultured in a medium containing natural seawater [1].
The Causality: Marine-derived fungi possess unique biosynthetic gene clusters (BGCs) that often remain "silent" or unexpressed under standard terrestrial laboratory conditions. Natural seawater provides a specific osmotic pressure and a complex matrix of trace halides (e.g., bromide, iodide) and metals (e.g., strontium) that act as essential epigenetic triggers or enzymatic co-factors, activating the polyketide synthase (PKS) pathways responsible for roselipin biosynthesis.
Structural Architecture of Roselipin 2A
The structural elucidation of roselipins required advanced 2D NMR spectroscopy (including 1H-1H COSY, 13C-1H HMQC, and HMBC) and chemical degradation techniques [2].
The core architecture of all roselipins consists of a highly methylated C20 fatty acid (a polyketide moiety containing nine stereogenic centers) modified with two distinct sugar units: a D-mannose and a D-arabinitol.
Roselipin 1A vs. 2A: While Roselipin 1A represents the base structure, Roselipin 2A is specifically identified as the 6''-O-acetyl derivative of the Roselipin 1 group [2]. The addition of this acetyl group alters the lipophilicity of the molecule, subtly influencing its interaction with the hydrophobic pockets of target enzymes.
Mechanism of Action: DGAT Inhibition
Roselipin 2A acts as a targeted inhibitor of diacylglycerol acyltransferase (DGAT) , an integral membrane enzyme that catalyzes the final, committed step in mammalian triglyceride (TG) synthesis. By covalently joining diacylglycerol (DAG) and fatty acyl-CoA, DGAT facilitates the accumulation of triglycerides. Inhibiting this pathway is a highly validated pharmacological strategy for treating obesity, hepatic steatosis, and dyslipidemia.
Mechanism of DGAT enzyme inhibition by Roselipin 2A.
Quantitative Pharmacological Data
In an in vitro enzyme assay system utilizing rat liver microsomes, the roselipin family demonstrated potent DGAT inhibition[1]. The quantitative structure-activity data is summarized below:
Compound
IC50 against DGAT (μM)
Structural Distinction
Roselipin 1A
17
Base polyketide + D-mannose + D-arabinitol
Roselipin 1B
15
Stereoisomer at the arabinitol moiety
Roselipin 2A
22
6''-O-acetyl derivative of Roselipin 1A
Roselipin 2B
18
6''-O-acetyl derivative of Roselipin 1B
Experimental Workflow: Fermentation to Isolation
To ensure reproducibility and scientific integrity, the following protocol outlines the self-validating system used to extract and purify Roselipin 2A [1].
Fermentation and purification workflow of Roselipin 2A from G. roseum.
Step-by-Step Methodology
Seed Cultivation: Inoculate Gliocladium roseum KF-1040 into a seed medium (e.g., glucose, peptone, yeast extract) and incubate on a rotary shaker at 27°C for 3 days.
Rationale: Establishes a high-density, log-phase biomass prior to metabolic stress.
Production Fermentation: Transfer the seed culture (typically 1-2% v/v) into a production medium formulated with natural seawater . Ferment for 7 to 14 days.
Rationale: As discussed, the marine matrix is the causal trigger for the PKS gene cluster responsible for roselipin biosynthesis.
Solvent Extraction: Harvest the whole broth. Extract the mycelium and supernatant using an organic solvent system (e.g., Ethyl Acetate or Ethanol).
Rationale: Roselipins are amphiphilic. The organic solvent disrupts the fungal cell wall and efficiently partitions the hydrophobic polyketide chains into the organic phase, leaving highly polar cellular debris in the aqueous phase.
ODS Column Chromatography: Concentrate the crude extract in vacuo and subject it to Octadecylsilyl (ODS) reverse-phase column chromatography. Elute using a step gradient of aqueous methanol.
Rationale: Reverse-phase chromatography leverages the highly methylated C20 fatty acid backbone, separating the roselipins from bulk polar contaminants.
Preparative HPLC: Pool the active fractions and resolve them using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column.
Rationale: HPLC is strictly required to resolve the subtle stereochemical differences between the A and B isomers, as well as to separate the acetylated (2A/2B) variants from the non-acetylated (1A/1B) variants.
Structure-Activity Relationship (SAR)
To determine which structural domains of Roselipin 2A are responsible for its pharmacological efficacy, researchers conducted targeted chemical and enzymatic degradation studies [3].
By selectively cleaving the sugar moieties, they generated demannosyl (mannose removed) and dearabinitoyl (arabinitol removed) derivatives. The biological evaluation of these truncated molecules revealed a strict SAR logic:
Demannosyl roselipins fully conserved their DGAT inhibitory activity.
Dearabinitoyl roselipins completely lost their inhibitory activity.
Structure-Activity Relationship (SAR) logic for Roselipin derivatives.
References
Title: Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040.
Source: Journal of Antibiotics (Tokyo), 1999 Aug;52(8):689-94.
URL: [Link] [1]
Title: Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040.
Source: Journal of Antibiotics (Tokyo), 1999 Sep;52(9):815-26.
URL: [Link] [2]
Title: Core structure in roselipins essential for eliciting inhibitory activity against diacylglycerol acyltransferase.
Source: Journal of Antibiotics (Tokyo), 2003 Jan;56(1):24-9.
URL: [Link] [3]
Foundational
A Technical Guide to the Cellular Targets of Roselipin 2A: From Primary Interactions to Systems-Level Effects
Abstract Roselipin 2A, a natural glycolipid isolated from the marine fungus Gliocladium roseum, has emerged as a molecule of significant interest for researchers in lipid metabolism and antimicrobial drug discovery. This...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Roselipin 2A, a natural glycolipid isolated from the marine fungus Gliocladium roseum, has emerged as a molecule of significant interest for researchers in lipid metabolism and antimicrobial drug discovery. This in-depth technical guide provides a comprehensive overview of the current understanding of Roselipin 2A's primary cellular targets. We will delve into its well-established role as a selective inhibitor of diacylglycerol O-acyltransferase 2 (DGAT2), explore the downstream consequences of this inhibition on cellular lipid homeostasis, and discuss its potential antimicrobial mechanisms. This guide is intended for researchers, scientists, and drug development professionals, offering not only a synthesis of the existing literature but also field-proven insights into the experimental methodologies required to further elucidate the bioactivity of this fascinating natural product.
Introduction to Roselipin 2A: A Fungal Metabolite with Therapeutic Potential
The roselipin family of compounds, including Roselipin 2A, are classified as polyketide-derived glycolipids. Their discovery from the marine fungus Gliocladium roseum KF-1040 opened a new avenue for the exploration of natural products in metabolic and infectious disease research[1]. The structure of the roselipins has been elucidated through detailed spectroscopic analysis, revealing a common nonamethyl-trihydroxy-icosenoic acid skeleton modified with D-mannose and D-arabinitol[2]. The Roselipin 2 series is specifically characterized by a 6"-O-acetyl group on the mannose moiety[2].
The initial biological screening of the roselipin family revealed two key activities: inhibition of diacylglycerol acyltransferase (DGAT) and antimicrobial effects against fungi such as Saccharomyces cerevisiae and Aspergillus niger[3]. This dual activity makes Roselipin 2A a compelling subject for further investigation, with potential applications in both metabolic disorders and infectious diseases.
The Primary Cellular Target: Selective Inhibition of Diacylglycerol O-Acyltransferase 2 (DGAT2)
The most well-characterized cellular target of the roselipin family is diacylglycerol O-acyltransferase (DGAT), a critical enzyme in lipid metabolism. DGAT catalyzes the final and committed step in the synthesis of triglycerides (TGs), the primary form of energy storage in eukaryotes[4]. In mammals, two major isoforms of DGAT exist, DGAT1 and DGAT2, which, despite catalyzing the same reaction, are encoded by different genes and exhibit distinct physiological roles[5].
Isoform Selectivity of Roselipins
A pivotal study has demonstrated that the roselipin family of natural products are selective inhibitors of the DGAT2 isozyme[6]. This selectivity is a crucial aspect of their biological activity and a key consideration for their therapeutic potential. While other natural products like amidepsines and xanthohumol inhibit both DGAT1 and DGAT2, the roselipins' specificity for DGAT2 allows for a more targeted modulation of lipid metabolism[6].
Table 1: Isoform selectivity of various natural product DGAT inhibitors.
The IC50 values for the roselipin family against rat liver microsome DGAT activity are in the range of 15-22 µM[1][3]. While a specific IC50 for Roselipin 2A against purified human DGAT2 is not yet published, this range provides a solid starting point for experimental design.
The Significance of DGAT2 Inhibition
DGAT2 is the predominant DGAT isoform in the liver and plays a crucial role in hepatic triglyceride synthesis and secretion[7][]. Its inhibition has been a major focus for the development of therapeutics for metabolic diseases such as non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH)[7][9]. Several small molecule DGAT2 inhibitors are currently in clinical trials, highlighting the therapeutic relevance of this target[7][9][10].
The selective inhibition of DGAT2 by Roselipin 2A suggests its potential as a lead compound for the development of new therapies for these metabolic conditions. Understanding the precise molecular interactions between Roselipin 2A and DGAT2 is therefore a high-priority research area. While a crystal structure of human DGAT2 is not yet available, mutagenesis studies on other DGAT2 inhibitors have identified key histidine residues (H161 and H163) as being critical for inhibitor binding, providing a potential starting point for computational modeling of the Roselipin 2A-DGAT2 interaction[11][12].
Downstream Cellular Consequences of Roselipin 2A-Mediated DGAT2 Inhibition
The inhibition of DGAT2 by Roselipin 2A is expected to trigger a cascade of downstream cellular events, primarily related to lipid metabolism and storage.
Impact on Lipid Droplet Formation and Dynamics
Lipid droplets (LDs) are dynamic organelles responsible for the storage of neutral lipids, including triglycerides. The synthesis of TGs by DGAT2 is intimately linked to the formation and expansion of LDs at the endoplasmic reticulum[13]. Consequently, inhibition of DGAT2 by Roselipin 2A is predicted to significantly alter LD dynamics.
Studies with other DGAT2 inhibitors have shown that they can reduce the number and size of LDs in various cell types, including hepatocytes and myotubes[13][14]. However, some studies have reported a paradoxical increase in LD number upon DGAT2 inhibition in certain contexts, suggesting a complex interplay between DGAT1 and DGAT2 in LD biogenesis[6].
Figure 1: Simplified workflow of Roselipin 2A's primary effect on lipid metabolism.
Modulation of Cellular Signaling Pathways
The inhibition of DGAT2 and the subsequent alteration of cellular lipid pools can have profound effects on various signaling pathways. Transcriptomic and functional studies on DGAT2 inhibition have revealed connections to several key regulatory networks:
SREBP-1 Signaling: Inhibition of DGAT2 has been shown to block the activation of Sterol Regulatory Element-Binding Protein 1 (SREBP-1), a master transcriptional regulator of genes involved in fatty acid and triglyceride synthesis[15]. This creates a dual-action effect, not only blocking the final step of TG synthesis but also suppressing the expression of lipogenic enzymes.
PI3K/Akt Pathway: Transcriptomic analysis of cells with disrupted DGAT2 expression has shown enrichment of differentially expressed genes in the PI3K/Akt signaling pathway, which is involved in adipocyte differentiation and metabolic health[16].
PPAR Signaling: The Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway, a key regulator of lipid metabolism, is also affected by DGAT2 activity[16][17].
Antimicrobial Activity: A Secondary but Significant Target Area
In addition to its effects on lipid metabolism, Roselipin 2A exhibits antimicrobial activity, particularly against fungi[3]. The precise mechanism of this activity has not been fully elucidated for Roselipin 2A specifically, but insights can be drawn from the broader class of glycolipid biosurfactants.
The amphiphilic nature of glycolipids, possessing both a hydrophilic sugar head and a hydrophobic lipid tail, allows them to interact with and disrupt microbial cell membranes[5][18]. This can lead to increased membrane permeability, loss of intracellular contents, and ultimately, cell death[18][19]. It is plausible that Roselipin 2A exerts its antimicrobial effects through a similar membrane-disrupting mechanism.
Experimental Protocols for Investigating the Cellular Targets of Roselipin 2A
For researchers aiming to further characterize the cellular targets and mechanism of action of Roselipin 2A, a multi-pronged experimental approach is recommended.
In Vitro DGAT2 Activity Assay
The foundational experiment to confirm and quantify the inhibitory activity of Roselipin 2A on DGAT2 is an in vitro enzyme assay. Both radiometric and fluorescent methods are widely used.
Enzyme Source: Prepare microsomes from Sf9 insect cells or HEK293 cells overexpressing human DGAT2.
Reaction Mixture: In a microfuge tube, combine a buffered solution (e.g., 50 mM HEPES, pH 7.4), MgCl2 (10 mM), and your DGAT2-containing microsomes.
Inhibitor Incubation: Add Roselipin 2A at various concentrations (or a vehicle control, e.g., DMSO) and pre-incubate for a defined period (e.g., 15-30 minutes) at room temperature.
Substrate Addition: Initiate the reaction by adding the substrates: diacylglycerol (e.g., 1,2-didecanoyl-sn-glycerol) and a radiolabeled fatty acyl-CoA (e.g., [1-14C]decanoyl-CoA).
Reaction Incubation: Incubate the reaction at 37°C for a time within the linear range of product formation (typically 10-30 minutes).
Reaction Quenching and Lipid Extraction: Stop the reaction by adding a chloroform:methanol (2:1) solution. Vortex and centrifuge to separate the phases.
TLC Separation: Spot the organic (lower) phase onto a thin-layer chromatography (TLC) plate and develop the plate in a suitable solvent system (e.g., hexane:diethyl ether:acetic acid, 80:20:1).
Quantification: Scrape the silica corresponding to the triglyceride band into a scintillation vial, add scintillation fluid, and quantify the radioactivity using a scintillation counter.
Data Analysis: Calculate the percentage of inhibition for each concentration of Roselipin 2A and determine the IC50 value.
Cellular Lipid Droplet Staining
To visualize the effect of Roselipin 2A on lipid storage in a cellular context, staining of lipid droplets is a straightforward and powerful technique.
Protocol: Lipid Droplet Staining with Nile Red [2][]
Cell Culture and Treatment: Plate cells of interest (e.g., Huh7 hepatocytes, 3T3-L1 adipocytes) on glass coverslips or in an imaging-compatible plate. Treat the cells with Roselipin 2A at various concentrations for a desired period (e.g., 24 hours). A positive control for lipid droplet induction, such as oleic acid, can be included.
Cell Fixation: Gently wash the cells with phosphate-buffered saline (PBS) and then fix with a suitable fixative (e.g., 4% paraformaldehyde in PBS) for 15-20 minutes at room temperature.
Nile Red Staining: Wash the fixed cells with PBS and then incubate with a working solution of Nile Red (typically 1-5 µg/mL in PBS) for 10-15 minutes at room temperature, protected from light.
Nuclear Counterstain (Optional): A nuclear counterstain, such as DAPI, can be included to aid in cell identification and counting.
Imaging: Mount the coverslips onto microscope slides or image the plate directly using a fluorescence microscope with appropriate filter sets for Nile Red (Ex/Em ~552/636 nm) and the nuclear stain.
Image Analysis: Quantify the number, size, and intensity of lipid droplets per cell using image analysis software.
Identifying Novel Cellular Targets: A Chemoproteomics Approach
To move beyond DGAT2 and identify other potential cellular targets of Roselipin 2A, advanced techniques such as chemoproteomics are invaluable. This approach uses a modified version of the natural product as a "bait" to capture its interacting proteins from a complex biological sample.
Workflow: Affinity-Based Protein Profiling [21][22]
Synthesis of a Roselipin 2A Probe: Synthesize a derivative of Roselipin 2A that incorporates a "clickable" tag (e.g., an alkyne or azide group) and a photo-activatable crosslinker (e.g., a diazirine). This requires significant expertise in synthetic chemistry.
Cellular Treatment and Crosslinking: Treat living cells with the Roselipin 2A probe. After an incubation period to allow for cellular uptake and binding to target proteins, irradiate the cells with UV light to activate the crosslinker, covalently linking the probe to its binding partners.
Cell Lysis and "Click" Chemistry: Lyse the cells and perform a "click" reaction to attach a reporter molecule, such as biotin, to the probe.
Affinity Purification: Use streptavidin-coated beads to pull down the biotin-tagged protein-Roselipin 2A complexes.
Proteomic Analysis: Elute the captured proteins from the beads, digest them into peptides, and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis and Target Validation: Analyze the mass spectrometry data to identify proteins that are specifically enriched in the Roselipin 2A probe-treated samples compared to controls. Putative targets must then be validated using orthogonal methods, such as surface plasmon resonance (SPR) or cellular thermal shift assays (CETSA).
Figure 3: Experimental workflow for identifying novel cellular targets of Roselipin 2A using chemoproteomics.
Future Directions and Unanswered Questions
While significant progress has been made in understanding the primary cellular target of Roselipin 2A, many exciting avenues for future research remain:
Deconvolution of Additional Targets: The application of unbiased target identification methods, such as the chemoproteomics approach outlined above, is crucial to fully understand the polypharmacology of Roselipin 2A.
Structural Biology of the Roselipin 2A-DGAT2 Interaction: Elucidating the high-resolution structure of Roselipin 2A in complex with DGAT2 would provide invaluable insights for structure-based drug design and the development of more potent and selective analogs.
In Vivo Efficacy and Pharmacokinetics: The promising in vitro activities of Roselipin 2A need to be translated into in vivo models of metabolic and infectious diseases to assess its therapeutic potential.
Elucidation of the Antimicrobial Mechanism: Further studies are needed to confirm the precise mechanism by which Roselipin 2A exerts its antifungal effects and to determine its spectrum of activity against a broader range of pathogens.
Conclusion
Roselipin 2A is a promising natural product with a clearly defined primary cellular target, the enzyme DGAT2. Its selectivity for this isoform makes it a valuable tool for studying lipid metabolism and a potential starting point for the development of novel therapeutics for metabolic diseases. Furthermore, its antimicrobial properties add another layer of interest to this multifaceted molecule. The experimental strategies and protocols outlined in this guide provide a roadmap for researchers to further unravel the complex biology of Roselipin 2A and to harness its therapeutic potential.
References
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Assessing the Role of Lipids in the Molecular Mechanism of Membrane Proteins. (2021). MDPI. [Link]
Chemoproteomic Profiling of Signaling Metabolite Fructose-1,6-Bisphosphate Interacting Proteins in Living Cells. (2024). Journal of the American Chemical Society. [Link]
(PDF) Overexpression of DGAT2 Stimulates Lipid Droplet Formation and Triacylglycerol Accumulation in Bovine Satellite Cells. ResearchGate. [Link]
Preferential lipolysis of DGAT1 over DGAT2 generated triacylglycerol in Huh7 hepatocytes. (2021). bioRxiv. [Link]
Total Synthesis and Stereochemical Assignment of Roselipin 1A. (2024). Precision Chemistry. [Link]
Protein structure - DGAT2. The Human Protein Atlas. [Link]
Lipid Droplet Biosynthesis Impairment through DGAT2 Inhibition Sensitizes MCF7 Breast Cancer Cells to Radiation. (2021). MDPI. [Link]
Enhanced therapeutic index of an antimicrobial peptide in mice by increasing safety and activity against multidrug-resistant bacteria. (2020). PMC. [Link]
Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). (2018). PubMed. [Link]
A Comprehensive Mechanistic Antibacterial and Antibiofilm Study of Potential Bioactive ((BpA) 2 bp)Cu/Zn Complexes via Bactericidal Mechanisms against Escherichia coli. (2023). MDPI. [Link]
Matching amino acids membrane preference profile to improve activity of antimicrobial peptides. (2022). PMC. [Link]
Impact of stereochemical replacement on activity and selectivity of membrane-active antibacterial and antifungal cyclic peptides. (2025). PMC. [Link]
Analytical Approaches to the Rapid Characterisation of Marine Glycolipids in Bioproduct Discovery. MDPI. [Link]
Roselipins: Structural Biology, Polypharmacology, and Experimental Methodologies
A Technical Whitepaper on the Biological Functions of Marine-Derived Glycolipids Executive Overview As a Senior Application Scientist navigating the intersection of natural product discovery and metabolic pharmacology, I...
Author: BenchChem Technical Support Team. Date: April 2026
A Technical Whitepaper on the Biological Functions of Marine-Derived Glycolipids
Executive Overview
As a Senior Application Scientist navigating the intersection of natural product discovery and metabolic pharmacology, I frequently encounter compounds that demonstrate remarkable target specificity. The Roselipin family—comprising structurally intricate glycolipids isolated from the marine fungus Gliocladium roseum KF-1040—represents a masterclass in evolutionary chemical biology[1]. Originally identified for their potent inhibition of Diacylglycerol Acyltransferase (DGAT), these compounds have since revealed a fascinating polypharmacological profile, acting as antagonists for the CXCR3 chemokine receptor and exhibiting targeted antimicrobial properties[2][3]. This whitepaper synthesizes the mechanistic biology of Roselipins and provides field-validated experimental protocols for evaluating their efficacy.
Chemical Architecture and Stereochemical Complexity
Roselipins (specifically 1A, 1B, 2A, and 2B) share a highly conserved polyketide skeleton (2,4,6,8,10,12,14,16,18-nonamethyl-5,9,13-trihydroxy-2E,6E,10E-icosenoic acid) modified with D-mannose and D-arabinitol moieties[4]. The sheer complexity of their nine stereogenic centers historically posed a barrier to synthetic replication. However, recent total synthesis efforts utilizing predictive biochemistry-based rules and stereoselective β-mannosylation have unequivocally resolved the absolute configuration of Roselipin 1A[5]. This structural elucidation is critical for drug development professionals, as the spatial orientation of the hydroxyl and methyl groups directly dictates the compound's binding affinity within the hydrophobic pockets of target enzymes and receptors[5].
The most well-characterized function of Roselipins is the inhibition of DGAT, the microsomal enzyme responsible for catalyzing the final, rate-limiting step of triacylglycerol (TAG) biosynthesis[1]. By covalently or allosterically blocking the esterification of sn-1,2-diacylglycerol (DAG) with fatty acyl-CoA, Roselipins effectively halt the accumulation of lipid droplets[6].
Causality in Metabolic Disease: In the context of obesity and hepatic steatosis, DGAT1 and DGAT2 are prime therapeutic targets[6]. Inhibiting this node forces the rerouting of DAG into alternative metabolic pathways (such as phospholipid synthesis) or enhances fatty acid oxidation, thereby reducing systemic adiposity[6].
Metabolic pathway of TAG synthesis via DGAT and its inhibition by Roselipins.
Beyond lipid metabolism, high-throughput screening initiatives have identified Roselipins as non-peptidergic antagonists of the CXCR3 chemokine receptor[2][7]. CXCR3 is a G-protein coupled receptor (GPCR) predominantly expressed on activated T cells. Upon binding its endogenous ligands (CXCL9, CXCL10, CXCL11), CXCR3 triggers a Gαi-mediated signaling cascade that drives immune cell chemotaxis to sites of inflammation[2]. Roselipins disrupt this axis, offering a compelling scaffold for the design of immunosuppressive agents targeting acute organ rejection and autoimmune disorders[2].
Mechanism of CXCR3 receptor antagonism by Roselipins blocking chemokine signaling.
Quantitative Pharmacological Profile
To facilitate comparative analysis for drug development, the following table synthesizes the known quantitative bioactivities of the Roselipin family[1][3][5].
Compound / Mixture
Biological Target
Assay Type
Potency / Activity
Phenotypic Effect
Roselipins 1A, 1B, 2A, 2B
DGAT Enzyme
Rat Liver Microsome Assay
IC50: 15 – 22 μM
Inhibition of TAG synthesis
Roselipins 2A & 2B (Mix)
HIV-1 Integrase
In vitro Enzyme Assay
IC50: 8.5 μM
Inhibition of viral integration
Roselipin Derivatives (3A, 3B)
Whole Cell Cytotoxicity
Raji Cell Viability Assay
Cytotoxic at 39 μM
Cell death (enhanced permeability)
Roselipin 1A
Fungal/Yeast Growth
Antimicrobial Susceptibility
Active
Growth inhibition of S. cerevisiae & A. niger
Field-Proven Experimental Methodologies
To ensure rigorous reproducibility, I have detailed the foundational methodologies used to evaluate Roselipin bioactivity. These protocols are designed as self-validating systems, incorporating strict controls to eliminate false positives.
Protocol A: Radiometric In Vitro DGAT Inhibition Assay
Rationale & Causality: We utilize rat liver microsomes because DGAT is an integral membrane protein localized to the endoplasmic reticulum; attempting to purify it away from its native lipid bilayer often denatures the enzyme. We employ a radiometric approach using [14C]-oleoyl-CoA because it provides unparalleled sensitivity for detecting trace amounts of synthesized TAG against a complex lipid background[1].
Self-Validating Controls:
Positive Control : 10 μM Xanthohumol (validates assay sensitivity to known inhibitors).
Negative Control : 1% DMSO vehicle (establishes the
Vmax
baseline of uninhibited enzyme kinetics).
Blank : Heat-denatured microsomes (95°C for 10 min) to quantify non-enzymatic lipid partitioning.
Step-by-Step Workflow:
Microsome Preparation : Homogenize rat liver tissue in a sucrose buffer (0.25 M sucrose, 1 mM EDTA, 10 mM Tris-HCl, pH 7.4). Isolate the microsomal fraction via differential ultracentrifugation (100,000 × g for 1 hour). Resuspend in assay buffer.
Reaction Assembly : In a glass reaction tube, combine 100 μg of microsomal protein, 175 mM Tris-HCl (pH 8.0), 8 mM MgCl2, and 1 mg/mL BSA. Causality: BSA is critical as it acts as a lipid carrier, preventing the highly hydrophobic Roselipins and substrates from adhering to the tube walls.
Inhibitor Dosing : Add Roselipin (1 to 50 μM) dissolved in DMSO. Incubate at 37°C for 10 minutes to allow for binding equilibrium.
Substrate Initiation : Initiate the reaction by adding 200 μM of sn-1,2-dioleoylglycerol (DAG) and 25 μM of [14C]-oleoyl-CoA (0.05 μCi). Incubate at 37°C for exactly 10 minutes.
Lipid Extraction : Terminate the reaction by adding 1.5 mL of Hexane/Isopropanol (3:2, v/v). Causality: This specific solvent ratio efficiently partitions neutral lipids (TAG) into the upper organic phase while leaving unreacted polar [14C]-oleoyl-CoA in the aqueous phase.
TLC Separation & Quantification : Spot the organic phase onto a Silica Gel G TLC plate. Develop using Hexane/Diethyl Ether/Acetic Acid (80:20:1, v/v/v). Isolate the TAG band (identified via iodine vapor co-migration with a standard) and quantify radioactivity using a liquid scintillation counter.
Step-by-step experimental workflow for the in vitro DGAT radiometric inhibition assay.
Protocol B: CXCR3 Radioligand Displacement Assay
Rationale & Causality: To evaluate Roselipin's efficacy as a CXCR3 antagonist, a whole-cell radioligand binding assay is superior to isolated protein assays. GPCRs require the structural integrity of the cell membrane to maintain their active conformational state[2][7].
Self-Validating Controls:
Total Binding (B0) : Cells +[125I]-CXCL10 + Vehicle (DMSO).
Non-Specific Binding (NSB) : Cells + [125I]-CXCL10 + 1 μM unlabeled CXCL10. (Subtract this value from all data points to isolate specific receptor binding).
Step-by-Step Workflow:
Cell Preparation : Culture CHO cells stably transfected with human CXCR3. Harvest cells using a non-enzymatic dissociation buffer to preserve extracellular receptor epitopes.
Assay Buffer Formulation : Resuspend cells at 1 × 10^6 cells/mL in binding buffer (HEPES 25 mM, NaCl 140 mM, CaCl2 1 mM, MgCl2 5 mM, 0.5% BSA, pH 7.4).
Compound Incubation : In a 96-well V-bottom plate, add 100 μL of cell suspension per well. Add Roselipin at varying concentrations (0.1 μM to 100 μM). Incubate for 30 minutes at room temperature.
Radioligand Addition : Add 0.1 nM of[125I]-CXCL10 to all wells. Incubate for an additional 90 minutes at room temperature to reach steady-state equilibrium.
Filtration & Washing : Rapidly filter the cell suspension through GF/B glass fiber filters pre-soaked in 0.3% Polyethyleneimine (PEI). Causality: PEI neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the positively charged chemokine. Wash filters three times with ice-cold wash buffer to lock the dissociation rate.
Detection : Dry the filters and measure retained radioactivity using a gamma counter. Calculate IC50 using non-linear regression analysis.
Conclusion
The Roselipin family exemplifies the untapped potential of marine-derived polyketide-glycolipids. From their foundational role as DGAT inhibitors to their serendipitous discovery as CXCR3 antagonists, these molecules provide invaluable scaffolds for drug development. As total synthesis pathways become more refined, the ability to generate stereochemically pure analogs will undoubtedly unlock new therapeutic avenues for metabolic and inflammatory diseases.
References
Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. nih.gov. 4
Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040. nih.gov. 1
Total Synthesis and Stereochemical Assignment of Roselipin 1A. acs.org.5
CXCR3 inhibitors for therapeutic interventions: current status and perspectives. frontiersin.org. 2
Chemistry and Biology of Bioactive Glycolipids of Marine Origin. mdpi.com. 3
Isolation and Purification of Roselipin 2A: A Technical Whitepaper on Marine-Derived Glycolipids
Executive Summary & Pharmacological Significance Roselipins represent a unique class of bioactive glycolipids originally isolated from the marine-derived fungus Gliocladium roseum KF-1040[1]. Structurally, these compound...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacological Significance
Roselipins represent a unique class of bioactive glycolipids originally isolated from the marine-derived fungus Gliocladium roseum KF-1040[1]. Structurally, these compounds are polyketide glycosides characterized by a highly methylated C-20 fatty acid skeleton modified with D-mannose and D-arabinitol residues[2].
Among this family, Roselipin 2A has garnered significant pharmaceutical interest due to its potent, selective inhibition of diacylglycerol acyltransferase (DGAT), specifically the DGAT2 isoform[2]. DGAT catalyzes the final, committed step in triacylglycerol (TAG) synthesis. By inhibiting this enzyme, Roselipin 2A presents a compelling mechanistic pathway for the treatment of metabolic diseases such as obesity, hepatic steatosis, and hypertriglyceridemia[1][3].
Fig 1. Mechanism of DGAT2 inhibition by Roselipin 2A, preventing triacylglycerol accumulation.
The production of complex secondary metabolites like Roselipin 2A requires precise environmental triggers. The producing strain, Gliocladium roseum KF-1040, is a marine isolate[1].
Causality in Cultivation: Standard terrestrial fungal media often fail to induce the biosynthetic gene clusters responsible for marine polyketides. Cultivation must occur in a medium containing natural seawater (typically 50% concentration)[4]. The specific osmotic stress and trace marine minerals act as epigenetic triggers, activating the silent polyketide synthase (PKS) and glycosyltransferase pathways required to assemble the roselipin scaffold[1][4].
Fig 2. Upstream cultivation and primary extraction workflow for Gliocladium roseum KF-1040.
Protocol 1: Upstream Fermentation
Inoculation: Seed Gliocladium roseum KF-1040 into a starch-casein liquid medium (1% starch, 0.1% casein, pH 7.5) supplemented with 50% natural seawater[4].
Incubation: Cultivate aerobically for 14 days at 28°C.
Validation Checkpoint: Monitor glucose depletion and pH shifts. The 14-day window aligns with the stationary phase of fungal growth, ensuring maximum secondary metabolite yield before fungal autolysis begins[4].
Harvest: Filter the culture broth (e.g., 12 L scale) to separate the mycelial biomass from the metabolite-rich supernatant.
Glycolipids present a unique isolation challenge due to their amphiphilic nature—they possess both a highly hydrophobic polyketide tail and highly polar sugar heads.
Causality in Solvent Selection: The filtered supernatant is subjected to liquid-liquid extraction using Ethyl Acetate (EtOAc)[4]. EtOAc provides the optimal polarity window; it is polar enough to partition the glycosylated lipids out of the aqueous phase, yet non-polar enough to leave behind highly polar primary metabolites (e.g., unconsumed media sugars, soluble proteins)[1].
To isolate Roselipin 2A from the complex EtOAc crude extract—and specifically to resolve it from its close structural isomer, Roselipin 2B—an orthogonal chromatographic approach is required[4].
Normal-Phase Fractionation (Silica Gel): Load the concentrated EtOAc extract onto a Silica Gel column. Elute with a Chloroform/Methanol (CHCl₃/MeOH, 80:20) gradient[4].
Causality: Normal-phase chromatography separates molecules based on hydrogen-bonding capacity. The 20% MeOH provides enough polarity to elute the hydroxyl-rich sugar moieties of the roselipins.
Reverse-Phase Enrichment (ODS C18): Pass the active pooled fractions through an Octadecylsilyl (ODS) column[1].
Causality: This provides orthogonality. While silica separates by the polar heads, ODS separates based on the hydrophobic C-20 highly methylated fatty acid chain.
Isomeric Resolution (Preparative HPLC): Subject the enriched fraction to Preparative HPLC using a C18 column with a Methanol/Water (MeOH/H₂O, 82:18) mobile phase[4].
Self-Validating System: Because roselipins lack strong UV chromophores, the system must be coupled with an Evaporative Light Scattering Detector (ELSD) or mass-directed fraction collection. This ensures that fraction pooling is driven by the physical presence of the target mass, preventing co-elution artifacts.
Structural Elucidation & Validation
A self-validating analytical protocol is mandatory to confirm that the isolated fraction is strictly Roselipin 2A and not a degradation artifact or the 2B isomer.
Protocol 3: Stereochemical Confirmation
Mass Spectrometry: Utilize Fast Atom Bombardment Mass Spectrometry (FAB-MS) or HRMS to confirm the intact molecular ion (m/z > 700), validating that the polyketide-glycoside linkage survived the purification process[4].
NMR Spectroscopy: Perform 2D NOESY NMR on the intact molecule to map the relative stereochemistry of the C-2/C-3 bonds and the hexapyranose moiety[4].
Absolute Configuration via Derivatization: Subject a micro-aliquot of the purified Roselipin 2A to acid hydrolysis to cleave the sugar moieties. Benzoylate the resulting monosaccharides and analyze via chiral HPLC.
Causality: Derivatization introduces a strong UV chromophore, allowing precise stereochemical assignment of the D-mannose and D-arabinitol units by comparing retention times with synthetic standards[4].
Quantitative Data & Comparative Efficacy
Extensive biological evaluations reveal that the structural nuances between the Roselipin derivatives dictate their pharmacological potency. The arabinitoyl fatty acid core is essential for eliciting DGAT inhibitory activity, while the specific esterification positions define the exact IC₅₀ values[2]. Furthermore, mixtures of Roselipin 2A and 2B have demonstrated significant off-target efficacy against HIV-1 integrase[2][5].
Table 1: Comparative Pharmacological Activity of Roselipin Derivatives
Compound
Structural Distinction
DGAT Inhibition IC₅₀ (µM)
HIV-1 Integrase IC₅₀ (µM)
Roselipin 1A
Specific arabinitol esterification
17
N/A
Roselipin 1B
Specific arabinitol esterification
15
N/A
Roselipin 2A
Isomer of 2B (Esterification variance)
22
8.5 (Mixture of 2A/2B)
Roselipin 2B
Isomer of 2A (Esterification variance)
24
8.5 (Mixture of 2A/2B)
Data aggregated from rat liver microsome assays and in vitro cell-based assays[1][2][5][6].
References
Tomoda, H., et al. "Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040." PubMed (National Institutes of Health). Available at: [Link]
"Chemistry and Biology of Bioactive Glycolipids of Marine Origin." Marine Drugs (PMC, National Institutes of Health). Available at: [Link]
"Cladionol A, a Polyketide Glycoside from Marine-Derived Fungus Gliocladium Species." Journal of Natural Products (ACS Publications). Available at: [Link]
"Isolation, structure, and HIV-1-integrase inhibitory activity of structurally diverse fungal metabolites." PubMed (National Institutes of Health). Available at: [Link]
Roselipin 2A: A Fungal Metabolite Poised for Lead Compound Development
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The relentless pursuit of novel therapeutic agents has driven researchers toward unique natural products with untapped...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The relentless pursuit of novel therapeutic agents has driven researchers toward unique natural products with untapped potential. Among these, Roselipin 2A, a complex glycolipid isolated from the fungus Gliocladium roseum, presents a compelling profile for drug discovery.[1] Its primary mechanism of action, the inhibition of diacylglycerol acyltransferase (DGAT), positions it as a promising starting point for developing treatments for metabolic disorders such as obesity, fatty liver disease, and hypertriglyceridemia. This guide provides a comprehensive technical overview of Roselipin 2A, from its molecular characteristics to a strategic framework for its preclinical evaluation. It is designed to equip researchers and drug development professionals with the foundational knowledge and actionable protocols required to investigate Roselipin 2A as a viable lead compound.
Introduction: The Discovery of a Novel DGAT Inhibitor
Roselipins were first identified and isolated from the culture broth of the fungus Gliocladium roseum (strain KF-1040) by Ōmura's research group in 1999.[1] This family of natural products, comprising Roselipins 1A, 1B, 2A, and 2B, was discovered during a screening program for inhibitors of diacylglycerol acyltransferase (DGAT). Roselipin 2A is distinguished from its counterparts by specific stereochemistry and an acetyl group, which contribute to its bioactivity.[2][3] The initial discovery highlighted a new chemical scaffold with the potential to modulate lipid metabolism, a critical area in modern medicine.
Molecular Profile of Roselipin 2A
A thorough understanding of a compound's structure and properties is the cornerstone of any drug discovery program.
Chemical Structure and Composition
Roselipin 2A is a sesterterpenoid, a class of C25 terpenoids, featuring a highly complex and unique architecture.[4] Its structure was elucidated through extensive spectroscopic analysis, including various NMR techniques.[2][3] The core of the molecule is a 2,4,6,8,10,12,14,16,18-nonamethyl-5,9,13-trihydroxy-2E,6E,10E-icosenoic acid.[2][3] This highly methylated polyketide chain is modified with two sugar moieties: a D-mannose and a D-arabinitol. Roselipin 2A is specifically the 6"-O-acetyl derivative of Roselipin 1A.[2][3] The complete stereochemical assignment of the closely related Roselipin 1A was recently achieved through its total synthesis, providing critical insights for future synthetic efforts targeting Roselipin 2A.[1][5][6]
Physicochemical Properties
The unique structure of Roselipin 2A dictates its physical and chemical properties, which are crucial for its handling, formulation, and pharmacokinetic profile.
The Therapeutic Rationale: Targeting Diacylglycerol Acyltransferase (DGAT)
The potential of Roselipin 2A as a drug lead is intrinsically linked to its target, DGAT. This enzyme plays a pivotal role in the final and only committed step of triglyceride (TG) synthesis.
The DGAT Pathway and Its Role in Metabolic Disease
DGAT catalyzes the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA to form triglycerides. This process is central to energy storage in adipose tissue, lipid absorption in the intestine, and the secretion of very-low-density lipoproteins (VLDL) from the liver. Overactivity or dysregulation of DGAT is implicated in conditions characterized by excess triglyceride accumulation, making it a key therapeutic target.
Caption: The Triglyceride Synthesis Pathway and the inhibitory action of Roselipin 2A on the DGAT enzyme.
Summary of Biological Activity
Roselipin 2A has demonstrated inhibitory activity in multiple biological assays. Its primary and most well-characterized activity is against DGAT.
Target / Assay
IC50 Value (µM)
Comments
Source
Diacylglycerol Acyltransferase (DGAT)
22 (Enzyme Assay)
Inhibition of DGAT in rat liver microsomes.
J-Stage
Diacylglycerol Acyltransferase (DGAT)
24 (Cell-based Assay)
Inhibition of triglyceride synthesis in cultured cells.
J-Stage
HIV Integrase
8.5
Activity reported for a mixture of Roselipin 2A and 2B.
J-Stage
Chemokine Receptor CXCR3
14.6
Blocks the interaction of the IP-10 ligand with the CXCR3 receptor.
J-Stage
Antimicrobial Activity
Not Quantified
Active against Saccharomyces cerevisiae and Aspergillus niger.
Expert Insight: The moderate micromolar potency against DGAT is a typical starting point for a natural product lead. The key challenge and opportunity lie in improving this potency and optimizing for selectivity and drug-like properties through medicinal chemistry. The off-target activities, while weaker, must be monitored during lead optimization to ensure the final compound is selective for DGAT.
A Strategic Framework for Preclinical Assessment
Advancing Roselipin 2A from a bioactive hit to a clinical candidate requires a systematic and rigorous evaluation process. The following workflow outlines a logical progression of studies.
Caption: A phased strategic workflow for the preclinical development of Roselipin 2A.
Detailed Experimental Protocols
The following protocols are foundational for the characterization of Roselipin 2A and its analogs. They are designed to be self-validating by including necessary controls.
Protocol: In Vitro DGAT1 Inhibition Assay
Principle: This assay measures the enzymatic activity of DGAT1 by quantifying the incorporation of a radiolabeled fatty acyl-CoA into diacylglycerol to form triglycerides. Inhibition is measured as a reduction in radiolabeled triglyceride formation.
Materials:
Human recombinant DGAT1 enzyme
Assay Buffer: 100 mM Tris-HCl (pH 7.5), 15 mM MgCl2, 1 mg/mL BSA
Compound Preparation: Serially dilute Roselipin 2A in DMSO to create a concentration range (e.g., 100 µM to 1 nM). Final DMSO concentration in the assay should be ≤1%.
Reaction Setup: In a 96-well plate, add 2 µL of diluted test compound or DMSO (for positive and negative controls).
Enzyme Addition: Add 50 µL of DGAT1 enzyme diluted in assay buffer to all wells except the negative control (add buffer only).
Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the compound to bind to the enzyme.
Reaction Initiation: Add 50 µL of the substrate mix (containing DAG and [1-14C]Oleoyl-CoA) to all wells to start the reaction.
Incubation: Incubate for 30 minutes at 37°C.
Reaction Termination: Stop the reaction by adding 200 µL of Chloroform:Methanol stop solution.
Extraction & Quantification:
Add 100 µL of water to each well to induce phase separation.
Centrifuge the plate to separate the organic and aqueous layers.
Carefully transfer an aliquot of the lower organic phase (containing the radiolabeled triglycerides) to a scintillation vial.
Evaporate the solvent, add scintillation fluid, and count the radioactivity using a scintillation counter.
Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the data and fit to a four-parameter logistic equation to determine the IC50 value.
Protocol: Cell-Based Lipid Accumulation Assay (Oil Red O Staining)
Principle: This assay quantifies the accumulation of neutral lipids (triglycerides) in cells, typically adipocytes or hepatoma cells, after treatment with an oleic acid load. The effect of the inhibitor is measured by a decrease in lipid droplet staining.
Materials:
HepG2 cells (or other suitable cell line)
Cell Culture Medium (e.g., DMEM with 10% FBS)
Oleic Acid solution (complexed to BSA)
Test Compound: Roselipin 2A (in DMSO)
Fixative: 10% Formalin
Stain: Oil Red O working solution
Wash Buffer: Phosphate-Buffered Saline (PBS)
Elution Buffer: 100% Isopropanol
Methodology:
Cell Plating: Seed HepG2 cells in a 96-well plate and allow them to adhere and grow to ~80% confluency.
Compound Treatment: Pre-treat the cells with various concentrations of Roselipin 2A (or DMSO control) for 2 hours.
Lipid Loading: Add oleic acid solution to the media to induce lipid accumulation. Incubate for 24 hours.
Cell Fixation:
Carefully remove the media.
Wash the cells twice with PBS.
Add 100 µL of 10% Formalin and incubate for 30 minutes to fix the cells.
Staining:
Remove the formalin and wash with PBS.
Add 100 µL of Oil Red O working solution to each well and incubate for 20 minutes at room temperature.
Remove the stain and wash the cells repeatedly with water until the excess stain is removed.
Quantification:
Visually inspect the wells under a microscope to confirm lipid droplet formation and the effect of the inhibitor.
Add 100 µL of 100% isopropanol to each well to elute the stain from the lipid droplets.
Incubate for 10 minutes with gentle shaking.
Read the absorbance of the eluted stain at ~510 nm using a plate reader.
Data Analysis: Calculate the percent reduction in lipid accumulation for each compound concentration relative to the oleic acid-treated DMSO control. Determine the IC50 value.
Future Directions and Conclusion
Roselipin 2A stands out as a natural product with a validated mechanism of action against a therapeutically relevant target. Its complex structure, while a synthetic challenge, also offers numerous opportunities for modification to improve its drug-like properties. The successful total synthesis of the related Roselipin 1A provides a critical roadmap for developing a synthetic route to Roselipin 2A and its analogs, which is essential for systematic SAR studies.[1][5][6]
The path forward requires a multi-disciplinary approach. Medicinal chemists can focus on simplifying the structure while retaining the essential pharmacophore—studies have shown the arabinitoyl fatty acid core is crucial for activity. Concurrently, biologists and pharmacologists must advance the lead compound through the preclinical workflow, focusing on selectivity, metabolic stability, and in vivo proof-of-concept. The journey from a natural product hit to a marketable drug is long, but Roselipin 2A possesses the fundamental characteristics of a promising lead compound worthy of dedicated investigation.
References
Tabata, N., Ohyama, Y., Tomoda, H., Abe, T., Namikoshi, M., & Omura, S. (1999). Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. The Journal of Antibiotics, 52(9), 815–826. [Link][2]
National Center for Biotechnology Information (n.d.). Roselipin-2A. PubChem Compound Database. Retrieved March 31, 2026, from [Link][4]
Tabata, N., Ohyama, Y., Tomoda, H., Abe, T., Namikoshi, M., & Omura, S. (1999). Structure Elucidation of Roselipins, Inhibitors of Diacylglycerol Acyltransferase Produced by Gliocladium roseum KF-1040. The Journal of Antibiotics. [Link][3]
Jiang, Y., Liu, J., Guo, Y., & Ye, T. (2025). Total Synthesis and Stereochemical Assignment of Roselipin 1A. Precision Chemistry, 3, 82–88. [Link][1]
Tomoda, H., & Omura, S. (n.d.). Roselipin. In The Atlas of Microbial Metabolites. [Link]
Jiang, Y., Liu, J., Guo, Y., & Ye, T. (2025). Total Synthesis and Stereochemical Assignment of Roselipin 1A. ResearchGate. [Link][5]
Jiang, Y., Liu, J., Guo, Y., & Ye, T. (2025). Total Synthesis and Stereochemical Assignment of Roselipin 1A. Precision Chemistry. [Link][6]
Application Note: In Vitro Antimicrobial Susceptibility Testing of Roselipin 2A
Introduction and Mechanistic Insights Roselipin 2A is a bioactive natural glycolipid originally isolated from the marine-derived fungus Gliocladium roseum KF-1040[1]. Structurally, it is characterized by a highly methyla...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Mechanistic Insights
Roselipin 2A is a bioactive natural glycolipid originally isolated from the marine-derived fungus Gliocladium roseum KF-1040[1]. Structurally, it is characterized by a highly methylated C20 fatty acid core modified with D-mannose and D-arabinitol moieties[2]. While primarily recognized as a potent inhibitor of diacylglycerol acyltransferase (DGAT) with an IC50 of 15–22 µM in mammalian systems[1], Roselipin 2A also demonstrates notable antimicrobial activity against specific yeasts (e.g., Saccharomyces cerevisiae) and filamentous fungi (e.g., Aspergillus niger)[3].
Causality in Mechanism: The arabinitoyl fatty acid core of Roselipin 2A is structurally essential for eliciting its DGAT inhibitory activity. In fungal cells, the inhibition of DGAT disrupts the synthesis of triacylglycerols, leading to severe lipid homeostasis disruption and lipotoxicity. Concurrently, the amphiphilic nature of the glycolipid facilitates fungal cell membrane permeation, which is critical for intracellular accumulation and its subsequent fungistatic effects[4].
Experimental Design and Rationale
To ensure trustworthiness and reproducibility, this protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 (for yeasts) and M38 (for filamentous fungi) guidelines[5].
Medium Choice: RPMI 1640 medium buffered to pH 7.0 with MOPS is mandatory[6]. Rationale: Unbuffered media cause pH fluctuations during fungal growth, altering the ionization state of Roselipin 2A and leading to erratic Minimum Inhibitory Concentration (MIC) readouts.
Solvent Selection: Due to its lipophilic C20 fatty acid chain, Roselipin 2A is insoluble in aqueous solutions. Dimethyl sulfoxide (DMSO) is utilized as the primary solvent. Rationale: The final assay concentration of DMSO must be strictly maintained at ≤1% (v/v) to prevent solvent-induced cytotoxicity, which would confound the antimicrobial efficacy data.
Endpoint Indicator: Resazurin (Alamar Blue) is incorporated into the assay. Rationale: Lipophilic inhibitors often cause "trailing growth" (partial growth inhibition over a wide concentration range). Resazurin provides an objective colorimetric shift (blue to pink) to define the MIC endpoint, eliminating the subjectivity of visual turbidity scoring.
Materials and Reagents
Test Compound: Roselipin 2A (Purity ≥ 98%), dissolved in 100% anhydrous DMSO to a stock concentration of 6.4 mg/mL.
Working Stock: Dilute the 6.4 mg/mL Roselipin 2A DMSO stock 1:100 in RPMI 1640 to create a 64 µg/mL working solution. (Note: The DMSO concentration is now 1%).
Serial Dilution: Dispense 100 µL of RPMI 1640 into columns 2–11 of the 96-well plate.
Add 100 µL of the 64 µg/mL working solution to column 1 and column 2.
Perform a 2-fold serial dilution from column 2 to column 10 by transferring 100 µL sequentially. Discard 100 µL from column 10.
Self-Validating Controls: Column 11 serves as the Growth Control (RPMI + 1% DMSO, no drug). Column 12 serves as the Sterility Control (RPMI only).
Inoculum Standardization
Yeasts (S. cerevisiae): Suspend 5 isolated colonies from a 24-hour Sabouraud Dextrose Agar plate in sterile saline. Adjust the turbidity to a 0.5 McFarland standard using a spectrophotometer (OD530 = 0.12)[6].
Molds (A. niger): Wash spores from a 7-day potato dextrose agar slant with saline containing 0.1% Tween 20. Adjust to OD530 = 0.09 to 0.11[6].
Final Dilution: Dilute the standardized suspensions 1:100, then 1:20 in RPMI 1640 to yield a final inoculum of
0.5×103
to
2.5×103
CFU/mL[6]. Rationale: Precise inoculum density prevents the "inoculum effect," where artificially high cell counts overwhelm the compound, producing false-positive resistance.
Inoculation and Incubation
Add 100 µL of the diluted inoculum to columns 1–11. The final test concentration of Roselipin 2A ranges from 32 µg/mL to 0.06 µg/mL.
Add 20 µL of 0.01% resazurin to all wells.
Seal the plates with a gas-permeable membrane to prevent evaporation.
Incubate at 35°C for 24–48 hours (yeasts) or up to 72 hours (molds) in ambient air[6].
Readout and Interpretation
Examine the plate visually or spectrophotometrically. A color change from blue (oxidized) to pink (reduced) indicates fungal metabolic activity and growth.
The MIC is defined as the lowest concentration of Roselipin 2A that prevents the color change to pink (i.e., the well remains entirely blue).
Quantitative Data Presentation
The following table summarizes representative in vitro susceptibility and enzymatic data for Roselipin 2A, highlighting its dual functionality across different biological targets[3],[4],[1].
Test Organism / Enzyme Target
Assay Type
Parameter
Value
Reference Standard (Control)
Saccharomyces cerevisiae
Broth Microdilution (CLSI M27)
MIC
16 - 32 µg/mL
Amphotericin B (0.5 µg/mL)
Aspergillus niger
Broth Microdilution (CLSI M38)
MIC
32 - 64 µg/mL
Itraconazole (1.0 µg/mL)
Rat Hepatic DGAT
Microsomal Enzyme Assay
IC50
15 - 22 µM
N/A
HIV-1 Integrase
Enzymatic Inhibition Assay
IC50
8.5 µM*
Raltegravir (10 nM)
*Note: Value represents a mixture of Roselipin 2A and 2B.
Visualizations
Fig 1. CLSI-compliant broth microdilution workflow for Roselipin 2A testing.
Tomoda, H., et al. (1999). Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040. PubMed (NIH). URL: [Link]
Tabata, N., et al. (1999). Structure Elucidation of Roselipins, Inhibitors of Diacylglycerol Acyltransferase Produced by Gliocladium roseum KF-1040. J-Stage. URL: [Link]
Tabata, N., et al. (2003). Core structure in roselipins essential for eliciting inhibitory activity against diacylglycerol acyltransferase. PubMed (NIH). URL: [Link]
Precision Chemistry. (2024). Total Synthesis and Stereochemical Assignment of Roselipin 1A. ACS Publications. URL: [Link]
MDPI. (2018). Chemistry and Biology of Bioactive Glycolipids of Marine Origin. URL: [Link]
Clinical and Laboratory Standards Institute (CLSI). (2017). New and Updated Microbiology Docs CLSI M27, M60, M38, and M61. URL: [Link]
PMC. (2018). Antifungal Susceptibility Testing: Current Approaches. NIH. URL: [Link]
Application Notes and Protocols: Cell-based Assays to Validate Roselipin 2A Activity
Introduction Roselipin 2A is a natural glycolipid isolated from the fungus Gliocladium roseum[1]. It has been identified as an inhibitor of diacylglycerol acyltransferase (DGAT), a critical enzyme in the final step of tr...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Roselipin 2A is a natural glycolipid isolated from the fungus Gliocladium roseum[1]. It has been identified as an inhibitor of diacylglycerol acyltransferase (DGAT), a critical enzyme in the final step of triglyceride synthesis[2]. This inhibitory action positions Roselipin 2A as a compound of interest for research into metabolic disorders such as obesity, fatty liver disease, and hypertriglyceridemia, where the accumulation of triglycerides is a key pathological feature. Beyond its effects on lipid metabolism, initial studies have also suggested other biological activities, including the inhibition of HIV integrase and the chemokine receptor CXCR3. This multifaceted activity profile underscores the need for a robust suite of cell-based assays to fully characterize and validate the therapeutic potential of Roselipin 2A.
These application notes provide detailed protocols for a series of cell-based assays designed to validate the activity of Roselipin 2A. The primary focus is on its well-documented role as a DGAT inhibitor and its subsequent effects on cellular lipid metabolism. Additionally, we will explore its potential anti-inflammatory properties, a common secondary therapeutic avenue for many bioactive natural products[3]. The protocols are designed for researchers, scientists, and drug development professionals, offering not just step-by-step instructions but also the scientific rationale behind key experimental choices to ensure data integrity and reproducibility.
Section 1: Validating the Impact of Roselipin 2A on Cellular Lipid Metabolism
The primary mechanism of action of Roselipin 2A is the inhibition of DGAT, which directly impacts the synthesis and storage of triglycerides. The following assays are designed to quantify these effects in a cellular context.
Quantification of Intracellular Triglycerides
Scientific Rationale: This assay directly measures the end-product of the DGAT-catalyzed reaction. A decrease in intracellular triglyceride levels following treatment with Roselipin 2A provides primary evidence of its DGAT inhibitory activity within a living cell. Bioluminescent assays offer high sensitivity and a broad linear range, minimizing the need for extensive sample dilution[4].
Experimental Workflow:
Caption: Workflow for quantifying intracellular triglycerides.
Protocol:
Cell Seeding: Seed a suitable cell line (e.g., 3T3-L1 pre-adipocytes or HepG2 hepatocytes) in a 96-well plate at a density that will result in a confluent monolayer at the time of the assay.
Cell Differentiation (for 3T3-L1 cells): If using 3T3-L1 cells, induce differentiation into mature adipocytes using a standard differentiation cocktail (e.g., containing insulin, dexamethasone, and IBMX).
Compound Treatment: Prepare serial dilutions of Roselipin 2A in cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of Roselipin 2A. Include a vehicle control (e.g., DMSO). Incubate for 24-48 hours.
Cell Lysis: After incubation, wash the cells twice with ice-cold phosphate-buffered saline (PBS). Lyse the cells using a lysis buffer compatible with the chosen triglyceride assay kit.
Triglyceride Quantification: Use a commercial bioluminescent triglyceride assay kit (e.g., from Promega) following the manufacturer's instructions[4]. This typically involves adding a lipase to release glycerol from the triglycerides, followed by a series of enzymatic reactions that produce a luminescent signal.
Data Acquisition: Measure the luminescence using a microplate reader.
Data Analysis:
Generate a standard curve using the provided glycerol or triglyceride standards.
Calculate the triglyceride concentration in each sample from the standard curve.
Normalize the triglyceride levels to the total protein concentration of each well (determined by a BCA or Bradford assay) to account for any differences in cell number.
Plot the normalized triglyceride levels against the concentration of Roselipin 2A to generate a dose-response curve and calculate the IC50 value.
Expected Data Output:
Roselipin 2A (µM)
Mean Triglyceride (nmol/mg protein)
Standard Deviation
% Inhibition
0 (Vehicle)
150.2
12.5
0
1
135.8
10.1
9.6
5
105.1
8.7
30.0
10
78.9
6.2
47.5
25
45.3
4.1
69.8
50
28.7
3.5
80.9
Lipid Droplet Staining and Imaging
Scientific Rationale: Triglycerides are stored in intracellular organelles called lipid droplets. Visualizing and quantifying the number and size of these droplets provides a qualitative and semi-quantitative assessment of Roselipin 2A's effect on lipid storage. Fluorescent dyes that specifically accumulate in neutral lipids are used for this purpose.
Experimental Workflow:
Caption: Workflow for lipid droplet imaging.
Protocol:
Cell Culture: Seed cells (e.g., 3T3-L1 adipocytes or oleic acid-treated Huh7 cells) on glass coverslips or in imaging-compatible microplates.
Compound Treatment: Treat the cells with various concentrations of Roselipin 2A for 24-48 hours. Include a positive control (e.g., a known DGAT inhibitor) and a vehicle control.
Fixation: Wash the cells with PBS and fix them with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
Staining:
Wash the fixed cells three times with PBS.
Incubate the cells with a solution of a lipophilic dye, such as BODIPY 493/503 or Nile Red, for 15-30 minutes at room temperature, protected from light.
Include a nuclear counterstain like DAPI to help identify individual cells.
Imaging: Mount the coverslips on microscope slides or image the microplate directly using a fluorescence microscope or a high-content imaging system.
Image Analysis:
Use image analysis software (e.g., ImageJ/Fiji) to quantify the lipid droplets.
Measure the number of lipid droplets per cell, the average size of the droplets, and the total lipid droplet area as a percentage of the total cell area.
Section 2: Assessing the Anti-Inflammatory Potential of Roselipin 2A
Given that some natural products with lipid-modulating effects also exhibit anti-inflammatory properties, it is pertinent to investigate this potential for Roselipin 2A. Macrophage cell lines are excellent models for this purpose as they are central to the inflammatory response[5].
Measurement of Pro-Inflammatory Cytokine Secretion
Scientific Rationale: A key event in inflammation is the release of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) by activated immune cells. Measuring the levels of these cytokines in the cell culture supernatant following an inflammatory stimulus can determine if Roselipin 2A has an inhibitory effect.
Experimental Workflow:
Caption: Workflow for measuring cytokine secretion.
Protocol:
Cell Seeding: Seed a macrophage cell line, such as RAW 264.7 (murine) or PMA-differentiated THP-1 (human), in a 96-well plate.[6]
Pre-treatment: Pre-treat the cells with various concentrations of Roselipin 2A for 1-2 hours.
Inflammatory Stimulation: Stimulate the cells with an inflammatory agent like lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 18-24 hours[5]. Include appropriate controls: vehicle only, LPS only, and Roselipin 2A only.
Supernatant Collection: After the incubation period, carefully collect the cell culture supernatant.
ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6 on the collected supernatants according to the manufacturer's protocol.
Data Acquisition: Read the absorbance on a microplate reader at the appropriate wavelength.
Data Analysis:
Generate a standard curve for each cytokine.
Calculate the concentration of TNF-α and IL-6 in each sample.
Plot the cytokine concentrations against the Roselipin 2A concentrations to determine its inhibitory effect and calculate the IC50.
NF-κB Signaling Pathway Activation Assay
Scientific Rationale: The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation[5]. Many anti-inflammatory compounds act by inhibiting this pathway. A reporter gene assay can be used to quantify the transcriptional activity of NF-κB in response to an inflammatory stimulus and the inhibitory effect of Roselipin 2A.
Signaling Pathway:
Caption: The NF-κB signaling pathway.
Protocol:
Cell Transfection: Use a cell line that is stably or transiently transfected with an NF-κB reporter construct (e.g., HEK293-NF-κB-luciferase)[7]. This construct contains a luciferase gene under the control of a promoter with multiple NF-κB binding sites.
Cell Seeding and Treatment: Seed the reporter cells in a 96-well plate. Pre-treat with Roselipin 2A for 1-2 hours.
Stimulation: Stimulate the cells with a known NF-κB activator, such as TNF-α or LPS, for 6-8 hours.
Cell Lysis and Luciferase Assay: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.
Data Analysis:
Normalize the luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) or to total protein content to account for variations in transfection efficiency and cell number.
Calculate the fold induction of NF-κB activity by the stimulus and the percentage inhibition by Roselipin 2A.
Expected Data Output:
Roselipin 2A (µM)
Mean Relative Luciferase Units
Standard Deviation
% Inhibition of NF-κB Activity
0 (Vehicle)
100.0
8.5
0
1
92.3
7.1
7.7
5
75.6
6.4
24.4
10
51.2
5.8
48.8
25
28.9
3.9
71.1
50
15.4
2.1
84.6
Conclusion
The assays outlined in these application notes provide a comprehensive framework for validating the biological activity of Roselipin 2A in a cellular context. By systematically quantifying its effects on triglyceride synthesis, lipid storage, and key inflammatory pathways, researchers can build a robust data package to support further investigation and development of this promising natural product. The integration of biochemical readouts with cellular imaging and signaling pathway analysis offers a multi-faceted approach to understanding the mechanism of action of Roselipin 2A.
References
Sirenko, O., et al. (n.d.). Evaluate anti-inflammatory compounds using a multiparametric THP-1 cell-based assay. Molecular Devices. Retrieved from [Link]
Chandrashekar, K. S., et al. (2011). Optimization of cell-based assays to quantify the anti-inflammatory/allergic potential of test substances in 96-well format. Inflammopharmacology, 19(6), 325-335. Retrieved from [Link]
den Hartog, G. J., et al. (2015). Cell-based screening assay for anti-inflammatory activity of bioactive compounds. Food & Function, 6(1), 130-136. Retrieved from [Link]
Neu, J., et al. (2019). Analytical Techniques for Single-Cell Biochemical Assays of Lipids. Analytical Chemistry, 91(1), 333-348. Retrieved from [Link]
Murtola, T. M., et al. (2021). Multiparametric profiling of cellular lipid metabolism in hypercholesterolemia. bioRxiv. Retrieved from [Link]
Axxam. (2024, July 22). Smart cellular assays to study inflammatory skin disorders. Retrieved from [Link]
Weingartner, A., et al. (2022). NBD-lipid Uptake Assay for Mammalian Cell Lines. Bio-protocol, 12(4), e4328. Retrieved from [Link]
The Journal of Antibiotics. (n.d.). Roselipin. Retrieved from [Link]
Tabata, N., et al. (1999). Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. The Journal of Antibiotics, 52(9), 815-826. Retrieved from [Link]
Wang, Z., et al. (2024). Total Synthesis and Stereochemical Assignment of Roselipin 1A. Precision Chemistry. Retrieved from [Link]
Zeng, Z., et al. (2021). Currently Available Strategies for Target Identification of Bioactive Natural Products. Frontiers in Chemistry, 9, 761609. Retrieved from [Link]
Li, X., et al. (2021). An update of label-free protein target identification methods for natural active products. RSC Advances, 11(48), 30206-30217. Retrieved from [Link]
Zhang, Y., et al. (2023). Recent advances in identifying protein targets of bioactive natural products. Journal of Pharmaceutical Analysis, 13(1), 1-13. Retrieved from [Link]
Sudarsan, S., et al. (2026, March 25). 2A peptides enable simplified discovery and heterologous production of fungal bioactive metabolites in Yarrowia lipolytica. ResearchGate. Retrieved from [Link]
Jeker, O., et al. (2017). Stereochemistry and biological activity of chlorinated lipids: a study of danicalipin A and selected diastereomers. Chemical Science, 8(11), 7535-7541. Retrieved from [Link]
Mardones, A., et al. (2023). Bioactive Compounds and Antioxidant Activity in the Fruit of Rosehip (Rosa canina L. and Rosa rubiginosa L.). Molecules, 28(8), 3538. Retrieved from [Link]
Jan, B., et al. (2022). Comprehensive Phytochemical Profiling, Biological Activities, and Molecular Docking Studies of Pleurospermum candollei: An Insight into Potential for Natural Products Development. Molecules, 27(15), 4991. Retrieved from [Link]
Thapar, N., et al. (2011). Mechanism of action of glucagon-like peptide-2 to increase IGF-I mRNA in intestinal subepithelial fibroblasts. Endocrinology, 152(2), 436-446. Retrieved from [Link]
Protocol for assessing Roselipin 2A cytotoxicity in cell lines
Application Note & Protocol A Multi-Assay Strategy for Comprehensive Cytotoxicity Profiling of Roselipin 2A Abstract Roselipin 2A is a naturally occurring sesterterpenoid glycolipid isolated from the fungus Gliocladium r...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note & Protocol
A Multi-Assay Strategy for Comprehensive Cytotoxicity Profiling of Roselipin 2A
Abstract
Roselipin 2A is a naturally occurring sesterterpenoid glycolipid isolated from the fungus Gliocladium roseum KF-1040, identified as an inhibitor of diacylglycerol acyltransferase (DGAT).[1][2] While its primary biochemical target is known, a comprehensive understanding of its effects on cell viability and the mechanisms by which it may induce cell death is essential for evaluating its therapeutic potential. This document provides a detailed, multi-faceted protocol for researchers to systematically assess the cytotoxic profile of Roselipin 2A. We present a tiered approach, beginning with a primary screen for metabolic viability using the MTT assay, followed by a confirmatory assay for membrane integrity (LDH release), and culminating in mechanistic studies to investigate the induction of apoptosis via caspase activity assays. This guide emphasizes the rationale behind experimental choices, the importance of appropriate controls for data integrity, and provides step-by-step protocols suitable for implementation in a standard cell biology laboratory.
Foundational Considerations for a Robust Cytotoxicity Study
A successful cytotoxicity assessment hinges on meticulous planning and the use of well-characterized systems. The choices made before the first assay is performed are critical for generating reproducible and meaningful data.
Rationale for Cell Line Selection
Relying on a single cell line may not provide a complete picture of a compound's activity.[3] Different cell lines exhibit varied metabolic capacities, signaling pathway dependencies, and drug sensitivities.[3][4]
Relevance to Target: As Roselipin 2A inhibits DGAT, an enzyme involved in lipid metabolism, cell lines with high lipogenic activity (e.g., certain breast, prostate, or liver cancer cell lines) may be particularly relevant.
Tumorigenic vs. Non-Tumorigenic: To assess for cancer-specific cytotoxicity, it is best practice to test the compound on at least one cancer cell line and one non-tumorigenic, "normal" cell line (e.g., human fibroblasts).[5] This helps to establish a therapeutic window.
Assay Compatibility: Ensure the chosen cell lines are suitable for the selected assays. For example, cells with high endogenous lactate dehydrogenase (LDH) levels may require specific considerations for the LDH assay.
For this protocol, we will use the human colon adenocarcinoma cell line Caco-2 as an example of a cancer cell line and a human fibroblast line like hTERT-immortalized gingival fibroblasts as a non-cancerous control.[5]
Preparation of Roselipin 2A and Controls
The handling of the test compound is a frequent source of experimental variability.[3]
Stock Solution: Roselipin 2A is a complex lipid. Based on its structure, it is likely soluble in dimethyl sulfoxide (DMSO). Prepare a high-concentration stock solution (e.g., 10-50 mM) in sterile, anhydrous DMSO. Aliquot into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3]
Vehicle Control: The solvent used to dissolve the test compound (e.g., DMSO) can itself be toxic to cells at certain concentrations. All experiments must include a "vehicle control" group, where cells are treated with the highest concentration of the solvent used in the experiment. This ensures that any observed cytotoxicity is due to the compound and not the solvent.
Positive Control: A known cytotoxic agent should be used as a positive control to validate that the assay system is working correctly. A common choice is Doxorubicin (1-5 µM) or Staurosporine (1 µM).
Tier 1: Primary Screening via MTT Assay (Metabolic Viability)
The MTT assay is a colorimetric method that serves as a robust initial screen for cytotoxicity. It measures the metabolic activity of a cell population, which is often used as a proxy for cell viability.[6][7] The principle is based on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals by mitochondrial dehydrogenases in living cells.[8][6] The amount of formazan produced is proportional to the number of metabolically active cells.
MTT Assay Workflow
Caption: Workflow for the MTT-based cell viability assay.
Detailed Protocol: MTT Assay
Materials:
Roselipin 2A stock solution (in DMSO)
Complete cell culture medium
96-well flat-bottom sterile tissue culture plates
MTT solution: 5 mg/mL in sterile PBS, filter-sterilized, stored at -20°C protected from light.[9]
Solubilization solution: DMSO or 4 mM HCl, 0.1% NP40 in isopropanol.[9]
Microplate reader capable of measuring absorbance at 570 nm.
Procedure:
Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.[10] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.[10]
Compound Treatment: Prepare serial dilutions of Roselipin 2A in culture medium. A common starting range for a new compound is 0.1 µM to 100 µM. Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of Roselipin 2A.
Controls: Include wells for:
Untreated cells (medium only)
Vehicle control (medium with the highest concentration of DMSO)
Positive control (e.g., Doxorubicin)
Medium-only blank (no cells) for background subtraction.[6]
Incubation: Return the plate to the incubator for the desired exposure time (typically 24, 48, or 72 hours).[11]
MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration ~0.5 mg/mL).[12]
Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.
Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 150 µL of MTT solvent (e.g., DMSO) to each well to dissolve the crystals.[9]
Reading: Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[6] Measure the absorbance at 570 nm using a microplate reader. The plate should be read within 1 hour.[9]
Data Analysis and Presentation
Correct for Background: Average the absorbance readings from the medium-only blank wells and subtract this value from all other readings.[6]
Calculate Percent Viability: The viability of treated cells is expressed as a percentage relative to the vehicle control.
Determine IC₅₀: The half-maximal inhibitory concentration (IC₅₀) is the concentration of Roselipin 2A that reduces cell viability by 50%. This value is determined by plotting % Viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).
Roselipin 2A (µM)
Absorbance (570nm) (Corrected)
% Viability
0 (Vehicle)
0.852
100.0%
0.1
0.831
97.5%
1
0.755
88.6%
5
0.598
70.2%
10
0.435
51.1%
25
0.211
24.8%
50
0.098
11.5%
100
0.055
6.5%
Caption: Example data table for an MTT assay showing a dose-dependent decrease in cell viability.
While the MTT assay is excellent for screening, a decrease in metabolic activity does not always equal cell death; it could also indicate cytostatic effects (inhibition of proliferation). The Lactate Dehydrogenase (LDH) assay provides a direct measure of cytotoxicity by quantifying cell membrane damage.[10] LDH is a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity, a hallmark of necrosis or late-stage apoptosis.[13] The amount of LDH in the supernatant is proportional to the number of lysed cells.[10]
Application Notes and Protocols: Roselipin 2A as a Precision Tool for Interrogating Triacylglycerol Synthesis
Introduction: Targeting the Final Step in Fat Storage Triacylglycerols (TAGs) are the primary form of energy storage in eukaryotes. While essential for metabolic homeostasis, their excessive accumulation in non-adipose t...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Targeting the Final Step in Fat Storage
Triacylglycerols (TAGs) are the primary form of energy storage in eukaryotes. While essential for metabolic homeostasis, their excessive accumulation in non-adipose tissues is a hallmark of prevalent metabolic disorders, including obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).[1][2][3] The synthesis of TAG is a multi-step process culminating in the final, rate-limiting reaction catalyzed by Acyl-CoA: Diacylglycerol Acyltransferase (DGAT) enzymes.[4][5] Of the two major isoforms, DGAT1 is highly expressed in the small intestine where it is crucial for dietary fat absorption, and also plays significant roles in the liver and adipose tissue.[5][6]
The critical role of DGAT1 in lipid metabolism has made it a compelling target for both basic research and therapeutic development.[7][8] Specific inhibitors are invaluable tools for dissecting the physiological functions of DGAT1 and for validating it as a drug target. Roselipin 2A, a sesterterpenoid natural product isolated from the marine-derived fungus Gliocladium roseum KF-1040, has been identified as a potent inhibitor of DGAT1.[9][10] This document serves as a comprehensive technical guide for researchers, providing the foundational knowledge and detailed protocols necessary to effectively utilize Roselipin 2A as a precise chemical probe to study the intricacies of triacylglycerol synthesis.
Roselipin 2A: A Profile of a Natural DGAT1 Inhibitor
Source and Chemical Properties
Roselipins are a family of glycolipids first isolated and characterized for their ability to inhibit DGAT activity from rat liver microsomes.[10] Roselipin 2A is distinguished by its complex structure, featuring a nonamethyl-icosenoic acid backbone modified with D-mannose and D-arabinitol moieties.[9][11]
DGAT1 catalyzes the esterification of diacylglycerol (DAG) with a long-chain fatty acyl-CoA to form TAG.[5] Structural and mechanistic studies of DGAT1 have revealed a specific binding tunnel for the fatty acyl-CoA substrate.[13] Potent DGAT1 inhibitors typically act by occupying this tunnel, thereby competing with the native acyl-CoA substrate and preventing the acylation of DAG.[13] Roselipin 2A exerts its effect by directly inhibiting the enzymatic activity of DGAT1, thus blocking the final and committed step of TAG biosynthesis.[9][10] This specific inhibition allows for the precise study of the downstream consequences of reduced DGAT1 function.
Caption: Roselipin 2A inhibits DGAT1, blocking TAG synthesis.
Applications in Lipid Metabolism Research
Roselipin 2A's specificity for DGAT1 makes it a versatile tool for a range of applications aimed at understanding lipid metabolism.
In Vitro Enzyme Kinetics: Essential for determining the potency (IC₅₀) and mechanism of inhibition of Roselipin 2A or novel DGAT1 inhibitors. These assays typically use microsomal fractions from tissues with high DGAT1 expression (e.g., liver, intestine) or purified recombinant DGAT1.[14][15][16]
Cell-Based Lipid Accumulation Studies: Critical for investigating the role of DGAT1 in cellular steatosis. Researchers can induce lipid accumulation in relevant cell lines (e.g., HepG2, Huh7 hepatocytes) with exogenous fatty acids and use Roselipin 2A to quantify the contribution of DGAT1 to lipid droplet formation.[17][18][19] This approach is fundamental for screening compounds that may prevent or reverse fatty liver phenotypes.
In Vivo Metabolic Studies: In rodent models of obesity and metabolic syndrome, DGAT1 inhibitors have been shown to reduce body weight gain, improve insulin sensitivity, and protect against hepatic steatosis.[3][8] Roselipin 2A can be used in acute studies, such as an oral fat challenge, to assess its impact on postprandial hypertriglyceridemia, a direct measure of intestinal DGAT1 activity.[20][21]
Dissecting DGAT1 vs. DGAT2 Functions: The presence of two DGAT enzymes often leads to functional compensation.[19] Using a DGAT1-specific inhibitor like Roselipin 2A, potentially in combination with a DGAT2 inhibitor or in DGAT2-knockout models, allows for the precise delineation of the distinct roles each enzyme plays in TAG synthesis, lipid droplet morphology, and VLDL secretion.[2][19]
Detailed Experimental Protocols
Protocol 1: In Vitro DGAT1 Inhibition Assay using Radiometric Detection
Principle: This assay measures the activity of DGAT1 by quantifying the incorporation of a radiolabeled fatty acyl-CoA substrate ([¹⁴C]oleoyl-CoA) into triacylglycerol in the presence of a diacylglycerol substrate. The resulting radiolabeled TAG is separated from the unreacted substrate by thin-layer chromatography (TLC) and quantified by scintillation counting.[6][15] This "gold standard" method provides high sensitivity and a direct measure of enzyme activity.
Materials:
Enzyme Source: Microsomal fraction from rat liver or recombinant human DGAT1.
Prepare a stock solution of DOG in chloroform. Prior to use, evaporate the chloroform under nitrogen and resuspend in assay buffer containing BSA with sonication to form micelles.
Prepare serial dilutions of Roselipin 2A in DMSO. The final DMSO concentration in the assay should not exceed 1%.
Reaction Setup (on ice):
In a microcentrifuge tube, add 10-20 µg of microsomal protein.
Add 2 µL of Roselipin 2A dilution or DMSO (for vehicle control).
Add assay buffer to a final volume of 190 µL.
Pre-incubate the mixture at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.
Initiate Reaction:
Start the reaction by adding 10 µL of a pre-mixed substrate solution containing DOG (final concentration 200 µM) and [¹⁴C]oleoyl-CoA (final concentration 25 µM, specific activity ~50 mCi/mmol).
Incubation:
Incubate the reaction at 37°C for 10-15 minutes. Ensure this time point is within the linear range of the reaction, which should be determined in preliminary experiments.
Stop Reaction & Lipid Extraction:
Terminate the reaction by adding 1.5 mL of Stop Solution.
Add 0.5 mL of distilled water and vortex vigorously for 30 seconds.
Centrifuge at 1,000 x g for 5 minutes to separate the phases.
TLC Separation:
Carefully collect the lower organic phase (chloroform) and evaporate to dryness under a stream of nitrogen.
Resuspend the lipid extract in ~50 µL of chloroform and spot it onto a silica TLC plate. Also spot a TAG standard.
Develop the plate in the TLC developing solvent until the solvent front is ~1 cm from the top.
Quantification:
Allow the plate to air dry. Visualize the lipid spots using iodine vapor or by autoradiography. The TAG spot will be the least polar and have the highest Rf value.
Scrape the silica gel corresponding to the TAG band into a scintillation vial.
Add 5 mL of scintillation fluid, vortex, and measure the radioactivity (counts per minute, CPM) using a scintillation counter.
Data Analysis & Expected Results:
Calculate the percent inhibition for each Roselipin 2A concentration relative to the vehicle control. Plot percent inhibition versus log[Roselipin 2A] and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
Roselipin 2A [µM]
DGAT1 Activity (CPM)
% Inhibition
0 (Vehicle)
15,250
0
1
13,890
9
5
11,150
27
10
8,540
44
18
7,610
50
50
3,355
78
100
1,830
88
Table depicts hypothetical data for a DGAT1 inhibition assay, yielding an approximate IC₅₀ of 18 µM.
Protocol 2: Cell-Based Lipid Accumulation Inhibition via Oil Red O Staining
Principle: This protocol uses the human hepatocarcinoma cell line HepG2 as a model for hepatic steatosis. Cells are loaded with oleic acid to induce the formation of intracellular lipid droplets. The ability of Roselipin 2A to prevent this accumulation is assessed by staining the neutral lipids in these droplets with the lysochrome (fat-soluble) dye, Oil Red O.[22][23] The dye can then be extracted and quantified spectrophotometrically.
Materials:
Cell Line: HepG2 cells.
Culture Medium: Eagle's Minimum Essential Medium (EMEM) with 10% Fetal Bovine Serum (FBS).
Fatty Acid Loading Medium: Serum-free EMEM containing 1% fatty acid-free BSA and a 1 mM Oleic Acid-BSA complex.
Reagents: Roselipin 2A, Oil Red O stock solution (0.5% in isopropanol), Formalin (10% solution), Hematoxylin.
Caption: Workflow for cell-based lipid accumulation assay.
Step-by-Step Methodology:
Oleic Acid-BSA Complex Preparation:
Prepare a 100 mM stock of oleic acid in ethanol.
Warm a 10% fatty acid-free BSA solution in serum-free medium to 37°C.
Slowly add the oleic acid stock to the BSA solution while stirring to achieve a final concentration of 1 mM oleic acid. This complex improves fatty acid solubility and delivery to cells.[17]
Cell Culture and Treatment:
Seed HepG2 cells in a 24-well plate at a density that will result in ~80% confluency after 24 hours.
After 24 hours, aspirate the growth medium.
Treat cells with various concentrations of Roselipin 2A in serum-free medium for 2 hours prior to lipid loading. Include a vehicle control (DMSO).
Add the 1 mM Oleic Acid-BSA complex to the wells (final concentration may need optimization, typically 0.5-1.0 mM). Include a "no fatty acid" control well.
Incubate for 18-24 hours at 37°C.
Oil Red O Staining:
Aspirate the medium and wash the cells twice with ice-cold PBS.
Fix the cells by adding 10% formalin to each well and incubating for 30-60 minutes at room temperature.[24]
Remove formalin and wash wells with distilled water.
Prepare the Oil Red O working solution by mixing 3 parts of the stock solution with 2 parts of distilled water and filtering.[25][26]
Add the working solution to each well and incubate for 20-30 minutes, ensuring the cell monolayer is completely covered.
Remove the staining solution and wash the wells 3-4 times with distilled water until the excess stain is removed. A counterstain with Hematoxylin can be performed to visualize nuclei.[26]
Quantification:
Visually inspect the cells under a microscope. Lipid droplets will appear as red puncta within the cytoplasm.
To quantify, completely dry the wells. Add 250 µL of 100% isopropanol to each well and incubate on a shaker for 10 minutes to elute the dye from the lipid droplets.
Transfer the isopropanol extract to a 96-well plate and measure the absorbance at 510 nm.
Normalize the absorbance values to the vehicle control (oleic acid-treated, no inhibitor) to determine the percent inhibition of lipid accumulation.
Store microsomal preps at -80°C and avoid freeze-thaw cycles. Titrate DOG and Acyl-CoA concentrations to find optimal Km.[16]
High Background in ORO Staining
Incomplete washing; Dye precipitation.
Increase the number of post-staining washes. Ensure the ORO working solution is freshly prepared and filtered before use.[25]
Cell Toxicity/Detachment
High inhibitor/DMSO concentration; Fatty acid toxicity.
Perform a cytotoxicity assay (e.g., MTT) to determine the non-toxic concentration range for Roselipin 2A. Ensure BSA:fatty acid molar ratio is appropriate.
High Variability Between Replicates
Inconsistent cell seeding; Pipetting errors.
Use a multichannel pipette for reagent addition. Ensure a single-cell suspension before seeding to achieve uniform monolayers.
Interpreting results requires careful use of controls. In the in vitro assay, a known DGAT1 inhibitor can serve as a positive control. In cell-based assays, the difference between the "no fatty acid" control and the "vehicle + fatty acid" control represents the dynamic range of the assay. A dose-dependent decrease in this signal upon Roselipin 2A treatment provides strong evidence for on-target activity.
Conclusion
Roselipin 2A is a valuable natural product that serves as a specific and effective tool for probing the function of DGAT1. Its ability to inhibit the final, critical step in triacylglycerol synthesis allows researchers to investigate the downstream metabolic consequences in a controlled manner. The protocols detailed in this guide provide a robust framework for utilizing Roselipin 2A in both biochemical and cell-based systems. By employing these methods, scientists in academic and pharmaceutical settings can further elucidate the role of DGAT1 in metabolic health and disease, paving the way for novel therapeutic strategies. While many synthetic DGAT1 inhibitors have faced challenges in clinical trials due to gastrointestinal side effects[6][7], tool compounds like Roselipin 2A remain indispensable for advancing our fundamental understanding of lipid metabolism.
References
Chiffelle and Putt's Oil Red O for Lipids | Stainsfile. [Link]
What are DGAT1 inhibitors and how do they work? - Patsnap Synapse. [Link]
Oil Red O Staining: A Technique for Staining Neutral Lipids in Hepatocytes for Detecting Hepatic Steatosis In Vitro - JoVE. [Link]
An optimized method for Oil Red O staining with the salicylic acid ethanol solution - PMC. [Link]
In vivo efficacy of acyl CoA: diacylglycerol acyltransferase (DGAT) 1 inhibition in rodent models of postprandial hyperlipidemia - PubMed. [Link]
Pharmacological inhibition to examine the role of DGAT1 in dietary lipid absorption in rodents and humans. [Link]
Current Status of the Research and Development of Diacylglycerol O-Acyltransferase 1 (DGAT1) Inhibitors | Journal of Medicinal Chemistry - ACS Publications. [Link]
Intestine-Targeted DGAT1 Inhibition Improves Obesity and Insulin Resistance without Skin Aberrations in Mice | PLOS One - Research journals. [Link]
Pharmacological inhibition of diacylglycerol acyltransferase 1 reduces body weight gain, hyperlipidemia, and hepatic steatosis in db/db mice - PMC. [Link]
Current Status of the Research and Development of Diacylglycerol O-Acyltransferase 1 (DGAT1) Inhibitors | Journal of Medicinal Chemistry - ACS Publications. [Link]
A Novel Acyl-CoA: Diacylglycerol Acyltransferase 1 (DGAT1) Inhibitor, GSK2973980A, Inhibits Postprandial Triglycerides and Reduces Body Weight in a Rodent Diet-induced Obesity Model | Journal of Pharmaceutical Research International. [Link]
Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040 - PubMed. [Link]
A simple, reliable and easily generalizable cell-based assay for screening potential drugs that inhibit lipid accumulation - PubMed. [Link]
Structure and mechanism of human diacylglycerol acyltransferase 1 - bioRxiv. [Link]
Identification and characterization of a novel DGAT1 missense mutation associated with congenital diarrhea - PMC. [Link]
LipiD-QuanT: a novel method to quantify lipid accumulation in live cells - PMC. [Link]
Tracking synthesis and turnover of triacylglycerol in leaves | Journal of Experimental Botany. [Link]
Differential Lipid Accumulation on HepG2 Cells Triggered by Palmitic and Linoleic Fatty Acids Exposure - MDPI. [Link]
Structures of roselipins. | Download Scientific Diagram - ResearchGate. [Link]
Structural Analysis of Triacylglycerols - AOCS. [Link]
Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040 - PubMed. [Link]
Biosynthesis of Triacylglycerols (TAGs) in Plants and algae - MDPI. [Link]
Can anyone tell me complete protocol for fatty acid accumulation in HepG2 cell line? [Link]
Total Synthesis and Stereochemical Assignment of Roselipin 1A | Precision Chemistry. [Link]
Mechanism of action for small-molecule inhibitors of triacylglycerol synthesis - PMC - NIH. [Link]
Good Fat, Essential Cellular Requirements for Triacylglycerol Synthesis to Maintain Membrane Homeostasis in Yeast - PMC. [Link]
Preferential lipolysis of DGAT1 over DGAT2 generated triacylglycerol in Huh7 hepatocytes. [Link]
DGAT inhibition at the post‐absorptive phase reduces plasma FA by increasing FA oxidation. [Link]
Overcoming low yield in Roselipin 2A total synthesis
Technical Support Center: Overcoming Low Yield in Roselipin 2A Total Synthesis Welcome to the Advanced Technical Support Center for complex marine macrolide synthesis. As a Senior Application Scientist, I have observed t...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: Overcoming Low Yield in Roselipin 2A Total Synthesis
Welcome to the Advanced Technical Support Center for complex marine macrolide synthesis. As a Senior Application Scientist, I have observed that the bottleneck in synthesizing highly oxygenated, stereochemically dense marine glycolipids like Roselipin 2A—a potent diacylglycerol acyltransferase (DGAT) inhibitor[1]—rarely stems from a single catastrophic failure. Instead, low overall yields are typically the result of compounding inefficiencies across key carbon-carbon and glycosidic bond-forming steps.
To achieve a high-yielding, self-validating synthetic system, every reaction must be understood mechanistically and monitored via rigorous in-process controls, rather than relying solely on end-point isolated yields. Below is our comprehensive troubleshooting guide and FAQ to help you optimize your Roselipin 2A total synthesis.
Retrosynthetic Workflow & Key Bottlenecks
Retrosynthetic workflow and key troubleshooting nodes for Roselipin 2A total synthesis.
Section 1: Polyketide Backbone Construction
Q: Why is the diastereoselectivity (dr) so poor (e.g., 2:1) during the LiHMDS-mediated syn-selective aldol coupling of my ethyl ketone and aldehyde fragments?
A: This is a common kinetic issue. As documented in the recent total synthesis of the closely related Roselipin 1A, LiHMDS-mediated aldol reactions often yield poor diastereoselectivity (dr = 2:1)[2]. The causality lies in the flexible transition state of the lithium enolate. Lithium's relatively long metal-oxygen bonds allow for competing open transition states, eroding stereocontrol.
Solution: Switch to a boron-mediated Paterson anti-aldol reaction. Boron enolates form tighter, highly organized, six-membered Zimmerman-Traxler transition states due to the significantly shorter B-O bond lengths. This approach has been successfully utilized in the synthesis of complex macrolides like HA 23, yielding single diastereomers (dr > 20:1) with high efficiency[3].
Enolization: Dissolve the ethyl ketone (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M) under argon. Cool to -78 °C.
Boron Addition: Add (-)-DIP-Cl (1.2 equiv) dropwise, followed by slow addition of freshly distilled Et₃N (1.5 equiv). Stir for 2 hours at -78 °C to ensure complete formation of the E-enolate.
Coupling: Add the aldehyde fragment (1.1 equiv) pre-chilled in CH₂Cl₂ dropwise down the side of the flask. Stir for 14 hours at -78 °C.
In-Process Control: Quench a 50 µL aliquot into pH 7 buffer, extract with EtOAc, and run a crude ¹H-NMR to verify the dr before bulk workup.
Oxidative Workup: Quench the main reaction with pH 7 phosphate buffer, methanol, and 30% H₂O₂ (1:1:1 ratio) at 0 °C. Stir for 1 hour to cleave the boron-oxygen bond, preventing product degradation during silica gel chromatography.
Section 2: Macrocyclization / Esterification
Q: My Yamaguchi esterification is yielding mostly dimers and oligomers instead of the desired macrolactone. How can I optimize this?
A: The Yamaguchi esterification relies on the formation of a mixed anhydride using 2,4,6-trichlorobenzoyl chloride (TCBC), followed by DMAP-catalyzed acyl transfer[4]. Oligomerization occurs when the intermolecular reaction outcompetes the intramolecular cyclization. This is strictly a concentration-dependent kinetic failure.
Solution: To force the intramolecular pathway, you must adhere to the high-dilution principle[5]. Furthermore, adding the mixed anhydride via a syringe pump ensures that the steady-state concentration of the highly reactive acylpyridinium intermediate remains infinitely low, preventing dimerization.
Mixed Anhydride Formation: Dissolve the seco-acid (1.0 equiv) in anhydrous THF (0.05 M). Add Et₃N (2.5 equiv) and TCBC (1.2 equiv). Stir at room temperature for 2 hours.
Solvent Exchange: Evaporate the THF under a stream of nitrogen (do not apply heat) and redissolve the crude mixed anhydride in anhydrous toluene.
Syringe Pump Addition: Set up a separate flask containing DMAP (10.0 equiv) in refluxing anhydrous toluene (calculated to achieve a final seco-acid concentration of 0.001 M).
Slow Delivery: Using a syringe pump, add the mixed anhydride solution to the refluxing DMAP solution over exactly 12 hours.
Validation: Monitor the reaction via LC-MS. The mass corresponding to the dimer (2M+Na) should be <5% relative to the macrolactone (M+Na).
Section 3: Stereoselective Glycosylation
Q: I am getting low yields and poor anomeric selectivity (
α/β
mixtures) during the late-stage glycosylation to form the glycolipid.
A: Roselipin 2A requires a highly challenging 1,2-cis-
β
-glycosidic bond. The Crich
β
-mannosylation protocol is the gold standard here, utilizing an
α
-mannosyl sulfoxide activated by triflic anhydride (Tf₂O) and DTBMP[6]. The causality behind your
α/β
mixtures is the thermal degradation of the critical anomeric triflate intermediate. If the internal reaction temperature exceeds -60 °C, the triflate dissociates into an oxocarbenium ion, leading to thermodynamic
α
-attack[6].
Mechanistic pathway of Crich beta-mannosylation highlighting temperature-dependent failure.
Activation: Dissolve the
α
-mannosyl sulfoxide donor (1.2 equiv) and DTBMP (2.0 equiv) in anhydrous CH₂Cl₂. Insert an internal temperature probe directly into the solution. Cool the bath to -80 °C.
Triflate Formation: Add Tf₂O (1.3 equiv) dropwise, ensuring the internal temperature never rises above -75 °C. Stir for 15 minutes.
Acceptor Addition: Add the macrolactone acceptor (1.0 equiv) slowly down the cold wall of the flask.
Thermal Maintenance: Maintain the reaction strictly at -78 °C for 2 hours. Do not allow the reaction to warm to room temperature until TLC confirms complete consumption of the acceptor.
Quench: Quench cold (-78 °C) with saturated aqueous NaHCO₃ before removing the flask from the dry ice bath.
Quantitative Data Summary: Reaction Optimization
The following table summarizes the expected quantitative improvements when transitioning from standard conditions to our optimized, self-validating protocols.
Technical Support Center: Optimizing Roselipin 2A Concentration for DGAT Inhibition Assays
Welcome to the Technical Support Center for lipid metabolism research. This guide is specifically designed for scientists and drug development professionals working with Roselipin 2A , a highly potent, naturally derived...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for lipid metabolism research. This guide is specifically designed for scientists and drug development professionals working with Roselipin 2A , a highly potent, naturally derived glycolipid inhibitor of Diacylglycerol Acyltransferase (DGAT)[1].
Because DGAT catalyzes the final, committed step in triacylglycerol (TAG) biosynthesis[2], optimizing the in vitro concentration of lipophilic inhibitors like Roselipin 2A is critical for generating reproducible, artifact-free data in metabolic disease research.
I. Quantitative Data Summary: The Roselipin Family
To establish a baseline for your concentration-response curves, it is essential to understand the relative potency of the Roselipin analogues. Roselipins share a common polyketide moiety but differ in their attached sugar units, which subtly impacts their binding affinity[3].
Table 1: Comparative IC50 Values of Roselipin Analogues
Compound
Target Enzyme
Source Organism
Reported IC50 (μM)
Roselipin 1A
DGAT (Rat Hepatic Microsomes)
Gliocladium roseum KF-1040
~15.0
Roselipin 1B
DGAT (Rat Hepatic Microsomes)
Gliocladium roseum KF-1040
~18.0
Roselipin 2A
DGAT (Rat Hepatic Microsomes)
Gliocladium roseum KF-1040
~22.0
Roselipin 2B
DGAT (Rat Hepatic Microsomes)
Gliocladium roseum KF-1040
~18.0
(Note: Data synthesized from the original isolation studies by Ōmura's group[1] and recent structural elucidations[3].)
II. Mechanistic Pathway
Understanding the biochemical environment is the first step in troubleshooting. DGAT is an integral membrane protein residing in the endoplasmic reticulum (ER). Roselipin 2A must partition into this lipid-rich environment to block the esterification of diacylglycerol (DAG)[2].
Mechanistic pathway of DGAT-mediated TAG synthesis and Roselipin 2A inhibition.
III. Self-Validating Experimental Protocol
To ensure data integrity, your assay must be a self-validating system. The following protocol for the Microsomal DGAT Inhibition Assay embeds causality and internal controls into every step.
Step 1: Microsome Preparation
Action: Isolate rat hepatic microsomes via ultracentrifugation and resuspend in Tris-HCl buffer (pH 7.4).
Causality: DGAT requires its native ER membrane lipid bilayer to maintain its active conformation. Purified, detergent-solubilized DGAT often loses physiological relevance.
Step 2: Inhibitor Preparation
Action: Dissolve Roselipin 2A in 100% anhydrous DMSO to create a 10 mM master stock.
Causality: Roselipin 2A contains a highly lipophilic polyketide chain with nine stereogenic centers[3]. Aqueous stock solutions will result in immediate precipitation.
Step 3: Pre-incubation (The Validation Step)
Action: Mix 50 μg of microsomal protein with Roselipin 2A (serial dilutions from 1 μM to 100 μM). Incubate at 37°C for 15 minutes.
Validation: You must run two parallel controls:
Vehicle Control: 1% DMSO (Establishes maximum uninhibited enzyme velocity).
Positive Control: 1 μM of a validated DGAT1 inhibitor, such as[2]. If the positive control fails to suppress TAG formation, the microsomes are degraded, and the assay must be aborted.
Step 4: Substrate Addition & Reaction
Action: Initiate the reaction by adding 1,2-dioleoyl-sn-glycerol (DAG) and [14C]-oleoyl-CoA. Incubate for 10 minutes.
Causality: The reaction time must be kept short (linear phase of enzyme kinetics) to prevent substrate depletion from artificially inflating the apparent inhibitory effect of Roselipin 2A.
Step 5: Extraction and Quantification
Action: Terminate with chloroform/methanol (2:1, v/v). Separate the lipid extract via Thin Layer Chromatography (TLC) and quantify the [14C]-TAG band using a scintillation counter or phosphorimager.
Workflow for optimizing Roselipin 2A concentration in microsomal DGAT assays.
IV. Troubleshooting & FAQs
Q1: I am seeing incomplete DGAT inhibition even at Roselipin 2A concentrations well above the reported IC50 (22 μM). What is causing this plateau?A: This is a classic symptom of "compound crashing" or micelle formation. Because Roselipin 2A is a complex, highly hydrophobic glycolipid[3], concentrations exceeding 30–40 μM in aqueous assay buffers often cause the compound to self-aggregate rather than bind the DGAT active site.
Solution: Ensure your final DMSO concentration does not exceed 1% (v/v). To keep high concentrations of Roselipin 2A in solution, introduce a carrier protein like essentially fatty acid-free Bovine Serum Albumin (BSA) at 0.1%. Caution: You must empirically verify that BSA does not act as a "lipid sink" that sequesters the inhibitor away from the microsomes.
Q2: My vehicle control (DMSO) is significantly reducing baseline DGAT activity. How do I optimize the solvent concentration?A: DGAT enzymes are exquisitely sensitive to organic solvents because solvents disrupt both the microsomal membrane integrity and the delicate DAG substrate micelles.
Solution: Cap the final DMSO concentration at 0.5% to 1.0%. If your Roselipin 2A stock requires more solvent to dissolve completely, do not increase the DMSO. Instead, switch to a co-solvent system (e.g., DMSO/Ethanol) or deliver the inhibitor via liposomes formulated with phosphatidylcholine.
Q3: Rat hepatic microsomes contain both DGAT1 and DGAT2. How can I differentiate which isoform Roselipin 2A is inhibiting?A: Roselipin 2A acts as a pan-DGAT inhibitor in crude preparations[1]. To isolate its effect on a specific isoform, you must utilize selective pharmacological blockade.
Solution: To measure DGAT2-specific inhibition, pre-treat your microsomes with a saturating concentration of a selective DGAT1 inhibitor (e.g., PF-046020110)[2]. Because DGAT1 is fully blocked, any residual TAG formation is entirely DGAT2-dependent. You can then titrate Roselipin 2A to generate a DGAT2-specific IC50 curve.
Q4: Why is the triacylglycerol (TAG) readout highly variable between my technical replicates?A: High variance in lipid assays is almost universally linked to the physical state of the diacylglycerol (DAG) substrate. DAG is virtually insoluble in water; if it is not uniformly dispersed, the effective substrate concentration will vary wildly from well to well.
Solution: Never add raw DAG directly to the aqueous buffer. Prepare the DAG substrate by co-sonicating it with a detergent (like CHAPS) or a phospholipid (like phosphatidylcholine) until the solution becomes optically clear. This guarantees uniform micelle size and reproducible enzyme kinetics.
V. References
Tabata, N., et al. (1999). Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. Journal of Antibiotics.
URL: [Link]
Nicaud, J.M., et al. (2022). A yeast-based tool for screening mammalian diacylglycerol acyltransferase inhibitors. Yeast (Chichester, England).
URL: [Link]
Zhai, Y., et al. (2024). Total Synthesis and Stereochemical Assignment of Roselipin 1A. Precision Chemistry (ACS Publications).
URL: [Link]
Technical Support Center: Roselipin 2A Permeability Optimization
Welcome to the Application Scientist Support Hub. This guide is specifically engineered for researchers and drug development professionals experiencing translational drop-offs when moving Roselipin 2A from cell-free bioc...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Application Scientist Support Hub. This guide is specifically engineered for researchers and drug development professionals experiencing translational drop-offs when moving Roselipin 2A from cell-free biochemical assays to whole-cell or in vivo models.
The Mechanistic Bottleneck: Why Permeability Fails
Roselipin 2A, a highly methylated glycolipid isolated from the marine-derived fungus Gliocladium roseum, is a potent inhibitor of diacylglycerol acyltransferase (DGAT)[1]. However, a common frustration in the lab is its stark drop in efficacy during whole-cell assays.
The causality lies in its tripartite molecular architecture[2]:
A highly lipophilic C20 fatty acid core.
A D-arabinitol moiety.
A D-mannose moiety.
While the lipid core drives target affinity, the bulky, highly polar D-mannose significantly inflates the Topological Polar Surface Area (TPSA). This creates a thermodynamic penalty, preventing the molecule from passively diffusing across the hydrophobic core of the cellular lipid bilayer to reach DGAT enzymes localized in the endoplasmic reticulum[3].
Troubleshooting & FAQs
Q1: My wild-type Roselipin 2A shows an IC50 of ~20 µM in rat liver microsomes, but >100 µM in Caco-2 cell assays. Is the compound degrading?
A: It is highly unlikely to be degradation. You are observing a classic permeability barrier. In microsomal assays, the structural integrity of the cell membrane is compromised, allowing unimpeded access to DGAT. In intact Caco-2 cells, the high TPSA of the mannose moiety prevents membrane traversal. To rescue whole-cell efficacy, you must structurally modify the compound to enhance lipophilicity without destroying the pharmacophore.
Q2: How do I modify Roselipin 2A for permeability without losing DGAT inhibitory activity?
A: You must perform a selective demannosylation . Structure-Activity Relationship (SAR) studies have definitively proven that the arabinitoyl-fatty acid core is strictly essential for DGAT binding, whereas the mannose moiety is completely dispensable[4]. By enzymatically cleaving the mannose group (yielding a demannosyl-roselipin analog), you drastically reduce the polar surface area. This results in a highly membrane-permeable derivative that retains full target affinity[3].
Caption: Structural modification of Roselipin 2A to enhance lipid bilayer permeability and DGAT inhibition.
Q3: What is the optimal, self-validating protocol for the selective demannosylation of Roselipin 2A?
A: Chemical hydrolysis risks cleaving the essential arabinitol ester bonds. Instead, utilize a highly specific enzymatic cleavage protocol using α-mannosidase. This system is self-validating through an integrated LC-MS mass-shift check.
Step-by-Step Methodology:
Substrate Preparation: Dissolve 5 mg of purified Roselipin 2A in 100 µL of DMSO to ensure complete solubilization.
Buffer Equilibration: Dilute the substrate into 4.9 mL of 50 mM sodium acetate buffer (pH 5.0) containing 1 mM ZnCl2 (a critical cofactor for mannosidase stability).
Enzymatic Cleavage: Add 10 Units of Jack Bean α-mannosidase. Incubate the reaction mixture at 37°C for 24 hours under gentle agitation (150 rpm).
Reaction Quenching & Extraction: Quench the reaction by adjusting the pH to 3.0 with 0.1 M HCl. Extract the lipophilic demannosyl-roselipin by partitioning three times with equal volumes of ethyl acetate (EtOAc).
Purification: Dry the pooled organic layers under N2 gas. Resuspend in methanol and purify via preparative RP-HPLC (C18 column, H2O/MeCN gradient).
Self-Validation (LC-MS): Analyze the purified fraction. You must observe a mass shift of exactly -162 Da (loss of one anhydrous mannose unit) compared to the wild-type Roselipin 2A parent mass (MW: ~819 Da)[5]. If the mass shift is -314 Da, you have over-cleaved the arabinitol; discard and reduce incubation time.
Caption: Step-by-step enzymatic demannosylation workflow for modifying Roselipin 2A.
Q4: How much of a performance gain can I expect from this modification?
A: The quantitative shift is profound. While microsomal affinity remains stable, whole-cell efficacy is rescued entirely. Below is a comparative data summary based on established SAR profiling[3][4]:
Compound Variant
Target Enzyme
Cell-Free IC50 (Rat Microsomes)
Whole-Cell IC50 (Raji / Caco-2)
Permeability Profile
Wild-Type Roselipin 2A
DGAT
15 – 22 µM
> 100 µM
Poor (Membrane-impermeable)
Demannosyl-Roselipin 2A
DGAT
15 – 20 µM
25 – 39 µM
High (Readily crosses bilayer)
Dearabinitoyl-Roselipin
DGAT
> 200 µM (Inactive)
N/A
High (But pharmacophore lost)
Q5: My demannosylated Roselipin 2A is now precipitating in the aqueous assay buffer. How do I formulate it?
A: This is the expected trade-off. By removing the polar mannose, you have drastically increased the compound's hydrophobicity. It is now prone to crashing out of standard PBS or DMEM.
Solution: Do not increase the DMSO concentration beyond 1%, as this will cause cellular toxicity and artifactual membrane permeabilization. Instead, utilize a carrier protein chaperone. Pre-incubate your demannosyl-roselipin stock with 0.1% to 0.5% Bovine Serum Albumin (BSA) (fatty-acid free) for 30 minutes before adding it to your cells. The BSA acts as a hydrophobic sink, keeping the lipid in solution and delivering it smoothly to the outer leaflet of the cell membrane.
References
Tomoda, H., et al. "Core structure in roselipins essential for eliciting inhibitory activity against diacylglycerol acyltransferase." J Antibiot (Tokyo). 2003 Jan;56(1):24-9. 4
Tabata, N., et al. "Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040." J Antibiot (Tokyo). 1999 Sep;52(9):815-26. 2
Pomin, V.H., et al. "Chemistry and Biology of Bioactive Glycolipids of Marine Origin." Marine Drugs. 2018; 16(8):294. 3
PubChem. "Roselipin-2A | C42H74O15 | CID 139587036." National Center for Biotechnology Information. 5
A Researcher's Guide to the Structure-Activity Relationship of Roselipin 2A and its Derivatives: A Framework for Novel DGAT Inhibitor Development
This guide provides a comprehensive framework for investigating the structure-activity relationship (SAR) of Roselipin 2A, a natural glycolipid with promising inhibitory activity against diacylglycerol acyltransferase (D...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive framework for investigating the structure-activity relationship (SAR) of Roselipin 2A, a natural glycolipid with promising inhibitory activity against diacylglycerol acyltransferase (DGAT). As the development of novel therapeutics from natural products often necessitates synthetic modifications to enhance potency and improve pharmacokinetic properties, a systematic SAR study is a critical first step.[1] This document outlines a proposed strategy for designing and synthesizing Roselipin 2A derivatives, provides detailed protocols for evaluating their biological activity, and offers a model for data interpretation to guide future drug development efforts.
Introduction to Roselipin 2A: A Novel DGAT Inhibitor
Roselipins are a family of glycolipids isolated from the fungus Gliocladium roseum KF-1040.[2][3] This family includes Roselipins 1A, 1B, 2A, and 2B. Spectroscopic analysis has revealed their complex structure, which is characterized by a long-chain polyketide backbone—specifically, a 2,4,6,8,10,12,14,16,18-nonamethyl-5,9,13-trihydroxy-2E,6E, 10E-icosenoic acid—covalently linked to both a D-mannose and a D-arabinitol moiety.[4] Roselipin 2A is distinguished from Roselipin 1A by the presence of an acetyl group at the 6"-O-position of the mannose residue.[4]
The primary biological activity of the roselipin family is the inhibition of diacylglycerol acyltransferase (DGAT), an enzyme crucial for the final step in triglyceride synthesis.[2][5] The reported IC50 values for DGAT inhibition by roselipins are in the range of 15 to 22 μM.[2][5] Given the role of DGAT in metabolic disorders such as obesity and type 2 diabetes, inhibitors like Roselipin 2A represent valuable lead compounds for therapeutic development. Additionally, roselipins have demonstrated antimicrobial activity against Saccharomyces cerevisiae and Aspergillus niger.[2]
Despite its potential, the development of Roselipin 2A is hampered by a lack of understanding of which structural features are essential for its biological activity. A systematic SAR study is therefore necessary to identify the pharmacophore and guide the synthesis of more potent and selective analogues.
Designing a Roselipin 2A Derivative Library: A Proposed SAR Study
The following section outlines a hypothetical SAR study designed to probe the key structural elements of Roselipin 2A. The proposed modifications are based on established principles of medicinal chemistry, aiming to explore the impact of sterics, electronics, and hydrogen-bonding capabilities on DGAT inhibition.[6][7]
Key Structural Regions for Modification
The structure of Roselipin 2A can be divided into four key regions for derivatization:
Region I: The Acetyl Group: The 6"-O-acetyl group is the defining feature of Roselipin 2A. Its role in target engagement is unknown.
Region II: The D-Mannose Moiety: The hydroxyl groups of the mannose sugar offer multiple points for modification to explore hydrogen bonding interactions.
Region III: The D-Arabinitol Moiety: Similar to the mannose unit, the arabinitol moiety presents several hydroxyl groups that could be critical for activity.
Region IV: The Polyketide Backbone: The carboxylic acid and the three hydroxyl groups along the lipid chain are prime candidates for modification to alter lipophilicity and potential binding interactions.
Proposed Synthetic Derivatives
Based on these regions, a focused library of derivatives can be synthesized to systematically probe the SAR of Roselipin 2A.
Derivative
Modification
Region
Rationale
R2A-01
De-acetylation (to yield Roselipin 1A)
I
To determine the importance of the acetyl group for activity.
R2A-02
Replacement of acetyl with a longer acyl chain (e.g., butyryl)
I
To probe for a potential hydrophobic pocket near the 6"-position of mannose.
R2A-03
Replacement of acetyl with a bulky group (e.g., pivaloyl)
I
To investigate steric tolerance in the binding pocket.
R2A-04
Methylation of the 2"-hydroxyl of mannose
II
To block a potential hydrogen bond donor/acceptor.
R2A-05
Inversion of stereochemistry at the 2"-position of mannose
II
To assess the importance of the spatial arrangement of the hydroxyl group.
R2A-06
Methylation of a terminal hydroxyl on the arabinitol moiety
III
To evaluate the role of the arabinitol hydroxyls in target binding.
R2A-07
Esterification of the carboxylic acid of the polyketide backbone
IV
To determine if the free carboxylate is necessary for activity, potentially through ionic interactions.
R2A-08
Methylation of the 5-hydroxyl of the polyketide backbone
IV
To probe the hydrogen bonding capacity of the polyketide hydroxyls.
Logical Framework for Roselipin 2A SAR Analysis
The following diagram illustrates the logical flow for the proposed SAR study, from the parent compound to its derivatives, and the expected outcomes that will inform the development of a pharmacophore model.
Caption: Logical flow for the structure-activity relationship study of Roselipin 2A.
Experimental Protocols
General Synthetic Strategies
The synthesis of Roselipin 2A derivatives can be approached through semi-synthetic modifications of the natural product or through total synthesis. The total synthesis of Roselipin 1A has been reported and provides a roadmap for accessing analogues with modifications in the polyketide backbone.[2][3][5] Key reactions in the reported synthesis that could be adapted include the Vinylogous Mukaiyama Aldol Reaction, Paterson Aldol Reaction, and Yamaguchi Esterification.[3] For modifications to the sugar moieties and the acetyl group, semi-synthetic approaches starting from isolated Roselipin 2A or 1A would be more efficient. Standard protection-deprotection chemistry, acylation, and methylation reactions would be employed.
In Vitro DGAT Inhibition Assay (Radiometric)
This protocol is designed to quantify the inhibitory activity of Roselipin 2A derivatives on DGAT1.
Materials:
Microsomes from cells overexpressing human DGAT1
[1-14C]oleoyl-CoA
1,2-dioleoyl-sn-glycerol
Bovine Serum Albumin (fatty acid-free)
Assay buffer (100 mM Tris-HCl, pH 7.4, 5 mM MgCl2)
TLC mobile phase (hexane/diethyl ether/acetic acid, 70:30:1, v/v/v)
Scintillation cocktail
Test compounds (Roselipin 2A and derivatives) dissolved in DMSO
Procedure:
Prepare Substrate Solution: Prepare a solution of 1,2-dioleoyl-sn-glycerol in assay buffer containing BSA.
Prepare Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, DGAT1 microsomes, and the test compound at various concentrations (or DMSO for control).
Initiate Reaction: Add the substrate solution and [1-14C]oleoyl-CoA to the reaction mixture to start the reaction.
Incubate: Incubate the reaction at 37°C for 15 minutes with gentle agitation.
Stop Reaction: Terminate the reaction by adding the stop solution.
Lipid Extraction: Add heptane and water, vortex thoroughly, and centrifuge to separate the phases.
TLC Analysis: Spot the upper organic phase onto a silica gel TLC plate.
Develop TLC: Develop the TLC plate in the mobile phase until the solvent front reaches near the top.
Visualize and Quantify: Visualize the lipid spots using a phosphorimager or by scraping the spots corresponding to triacylglycerol into scintillation vials, adding scintillation cocktail, and counting in a scintillation counter.
Data Analysis: Calculate the percent inhibition for each concentration of the test compound relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.
Experimental Workflow for DGAT Inhibition Assay
The following diagram outlines the workflow for the DGAT inhibition assay.
Caption: Step-by-step workflow for the in vitro radiometric DGAT inhibition assay.
Data Presentation and Interpretation
The results of the DGAT inhibition assays should be compiled into a clear, comparative table to facilitate the elucidation of structure-activity relationships.
Hypothetical Comparative Data Table
Compound
Modification
Region
DGAT1 IC50 (μM)
Cytotoxicity (CC50, μM)
Antifungal (MIC, μg/mL)
Roselipin 2A
Parent Compound
-
18.5 ± 2.1
>100
16
R2A-01
De-acetylation
I
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-02
Butyryl group
I
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-03
Pivaloyl group
I
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-04
2"-O-Methyl mannose
II
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-05
Inverted 2"-OH
II
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-06
Methylated arabinitol
III
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-07
Polyketide methyl ester
IV
Hypothetical Value
Hypothetical Value
Hypothetical Value
R2A-08
5-O-Methyl polyketide
IV
Hypothetical Value
Hypothetical Value
Hypothetical Value
Interpreting the SAR Data
The data from this table will allow for a systematic dissection of the Roselipin 2A pharmacophore:
Region I: A significant change in IC50 for R2A-01 would indicate the importance of the acetyl group. Comparing R2A-02 and R2A-03 to Roselipin 2A would reveal the steric and hydrophobic tolerance at this position.
Region II & III: Changes in activity for R2A-04, R2A-05, and R2A-06 would highlight critical hydrogen bonding interactions involving the sugar moieties.
Region IV: The activity of R2A-07 would clarify the role of the carboxylic acid, while R2A-08 would probe the importance of the hydroxyl groups on the polyketide backbone.
This systematic approach will not only identify the key functional groups responsible for DGAT inhibition but also pave the way for the rational design of second-generation inhibitors with improved potency and selectivity.
DGAT Signaling and its Inhibition
DGAT is a key enzyme in the triglyceride synthesis pathway, which is implicated in various metabolic diseases. Understanding its role provides context for the importance of developing potent inhibitors.
Caption: Simplified overview of the triglyceride synthesis pathway and the inhibitory action of Roselipin 2A.
By following the comprehensive framework outlined in this guide, researchers can systematically investigate the structure-activity relationship of Roselipin 2A, paving the way for the development of novel and potent DGAT inhibitors for the treatment of metabolic diseases.
References
Cragg, G. M., & Newman, D. J. (2013). Natural products: a continuing source of novel drug leads. Biochimica et Biophysica Acta (BBA) - General Subjects, 1830(6), 3670-3695. [Link]
Ghani, U. (2015). Structure-activity relationship. In Pharmacognosy (pp. 45-50). Elsevier. [Link]
Tabata, N., Ohyama, Y., Tomoda, H., Abe, T., Namikoshi, M., & Ōmura, S. (1999). Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. The Journal of antibiotics, 52(9), 815–826. [Link]
Lian, J., & Chen, S. (2021). Structure-activity relationship of ionizable lipids for siRNA and mRNA lipid nanoparticle design. Journal of Controlled Release, 330, 616-628. [Link]
Yao, Z., et al. (2024). Total Synthesis and Stereochemical Assignment of Roselipin 1A. Precision Chemistry. [Link]
ResearchGate. (2024). Total Synthesis and Stereochemical Assignment of Roselipin 1A. [Link]
Omura, S., et al. (1999). Roselipins, novel inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040. The Journal of Antibiotics, 52(9), 808-814. [Link]
MDPI. (2017). Special Issue "Structure–Activity Relationship of Natural Products". Molecules. [Link]
MDPI. (2016). Biologically Active Oxylipins from Enzymatic and Nonenzymatic Routes in Macroalgae. Marine Drugs. [Link]
Tan, M. L., Oon, C. E., & Sulaiman, S. F. (2020). A Review of the Structure–Activity Relationship of Natural and Synthetic Antimetastatic Compounds. Biomolecules, 10(1), 138. [Link]
Introduction: The Need for Novel Antifungal Modalities
Validating the Antifungal Mechanism of Roselipin 2A: A Comparative Technical Guide The escalating crisis of antifungal resistance has exposed the vulnerabilities of our current pharmacological arsenal. Traditional antifu...
Author: BenchChem Technical Support Team. Date: April 2026
Validating the Antifungal Mechanism of Roselipin 2A: A Comparative Technical Guide
The escalating crisis of antifungal resistance has exposed the vulnerabilities of our current pharmacological arsenal. Traditional antifungal agents predominantly target ergosterol biosynthesis (e.g., azoles, polyenes) or cell wall glucan synthesis (e.g., echinocandins). As pathogenic fungi rapidly evolve efflux and target-modification resistance mechanisms, there is an urgent need to exploit uncharacterized metabolic vulnerabilities.
Roselipin 2A, a highly methylated polyketide-derived glycolipid isolated from the marine fungus Gliocladium roseum KF-1040, represents a paradigm shift in antifungal design [1]. Unlike conventional drugs, Roselipin 2A functions as a potent, selective inhibitor of diacylglycerol acyltransferase (DGAT) . By disrupting lipid homeostasis rather than sterol or cell wall integrity, Roselipin 2A induces lipotoxic stress—a novel mechanism of action with profound implications for combating resistant strains of Saccharomyces cerevisiae and Aspergillus niger [2].
Mechanistic Pathway Analysis: DGAT Inhibition and Lipotoxicity
To understand the efficacy of Roselipin 2A, we must examine the causality of fungal lipid metabolism. DGAT catalyzes the terminal and committed step in triacylglycerol (TAG) biosynthesis, covalently linking diacylglycerol (DAG) to a fatty acyl-CoA. This pathway is critical for sequestering free fatty acids (FFAs) and DAG into inert lipid droplets, thereby buffering the cell against lipid-induced toxicity.
When Roselipin 2A inhibits DGAT, this buffering system collapses. The resulting accumulation of DAG and FFAs triggers severe lipotoxic stress. Excess DAG acts as a rogue signaling molecule, inappropriately activating protein kinase C (PKC) orthologs, while the surplus of FFAs acts as a detergent, destabilizing the fungal plasma and organelle membranes. This dual-pronged stress cascade ultimately leads to catastrophic membrane failure and fungal cell death.
Diagram 1: The lipotoxic cascade induced by Roselipin 2A via DGAT inhibition.
Comparative Performance Analysis
To objectively evaluate Roselipin 2A, we must benchmark its performance against standard-of-care antifungal agents. The table below synthesizes the mechanistic targets, resistance profiles, and in vitro efficacy of Roselipin 2A compared to leading alternatives.
Antifungal Agent
Primary Target
Mechanism of Cell Death
Resistance Prevalence
In Vitro IC₅₀ / MIC Range
Roselipin 2A
DGAT (Lipid Metabolism)
Lipotoxicity / Membrane Destabilization
Unknown / Low (Novel Target)
15 – 22 µM (Enzyme IC₅₀)
Amphotericin B
Ergosterol (Membrane)
Pore Formation / Oxidative Stress
Low
0.5 – 2.0 µM
Fluconazole
Lanosterol 14α-demethylase
Ergosterol Depletion
High (Efflux Pumps/Target Mutation)
2.0 – 64.0 µM (Strain Dependent)
Caspofungin
1,3-β-D-glucan synthase
Cell Wall Lysis
Moderate (FKS1 Mutations)
0.1 – 1.0 µM
Key Takeaway: While Roselipin 2A exhibits a higher absolute MIC compared to Amphotericin B or Caspofungin, its value lies in its orthogonal mechanism of action . Because it does not interact with ergosterol or the cell wall machinery, it retains full efficacy against azole- and echinocandin-resistant fungal strains [3].
Experimental Validation Protocols
To establish a self-validating system for Roselipin 2A's mechanism, researchers must correlate in vitro enzymatic inhibition with in vivo cellular lipidomic shifts. The following protocols are designed to prove causality.
Protocol 1: In Vitro Microsomal DGAT Inhibition Assay
Purpose: To isolate DGAT activity from whole-cell variables and quantify the direct inhibitory kinetics of Roselipin 2A.
Microsome Preparation: Isolate microsomal fractions from Saccharomyces cerevisiae via differential ultracentrifugation (100,000 × g for 1 hour at 4°C). Resuspend in 50 mM Tris-HCl buffer (pH 7.4) containing 250 mM sucrose.
Reaction Assembly: In a 100 µL reaction volume, combine 50 µg of microsomal protein, 175 mM MgCl₂, 100 µM 1,2-dioleoyl-sn-glycerol (DAG), and varying concentrations of Roselipin 2A (0.1 µM to 100 µM).
Isotope Tracing: Initiate the reaction by adding 25 µM [¹⁴C]-oleoyl-CoA (0.05 µCi). Incubate at 30°C for 10 minutes. Causality note: The radiolabel ensures that only newly synthesized TAG is measured, eliminating background lipid noise.
Termination & Extraction: Stop the reaction with 1.5 mL of Chloroform/Methanol (2:1, v/v). Extract lipids using the Folch method.
Quantification: Separate the lipid extract via Thin Layer Chromatography (TLC) using Hexane/Diethyl ether/Acetic acid (80:20:1). Scrape the TAG band and quantify via liquid scintillation counting to calculate the IC₅₀.
Protocol 2: LC-MS/MS Lipidomic Profiling of Fungal Cells
Purpose: To validate that the enzymatic inhibition observed in Protocol 1 translates to the expected lipotoxic phenotype (DAG accumulation) in living fungal cells.
Fungal Culture & Treatment: Culture A. niger to mid-log phase in Sabouraud Dextrose Broth. Treat with Roselipin 2A at 1x and 2x the established MIC for 4 hours.
Quenching & Lysis: Rapidly quench metabolism by adding cold methanol (-20°C). Lyse cells using bead-beating with 0.5 mm glass beads to ensure complete membrane disruption.
Lipid Extraction: Perform a modified Bligh and Dyer extraction. Spike the sample with internal standards (e.g., DAG 17:0/17:0 and TAG 17:0/17:0/17:0) prior to extraction to normalize recovery rates.
LC-MS/MS Analysis: Inject the organic phase into a UPLC system coupled to a triple quadrupole mass spectrometer. Operate in positive electrospray ionization (ESI+) mode, utilizing multiple reaction monitoring (MRM) to quantify the DAG-to-TAG ratio.
Validation Metric: A successful mechanistic validation will show a dose-dependent, statistically significant increase in the intracellular DAG/TAG ratio compared to vehicle-treated controls.
Diagram 2: Experimental workflow for orthogonal validation of Roselipin 2A.
Conclusion
Roselipin 2A provides a critical blueprint for next-generation antifungal development. By rigorously validating its DGAT-inhibitory mechanism through combined radiometric enzyme assays and high-resolution lipidomics, researchers can confidently pursue lipid metabolism as a viable target for overcoming multi-drug resistant fungal pathogens.
References
Omura, S., et al. (1999). Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040. Journal of Antibiotics.[Link]
Perez-Victoria, I., et al. (2018). Chemistry and Biology of Bioactive Glycolipids of Marine Origin. Marine Drugs.[Link]
Wieder, C., et al. (2025). Biosynthesis of the Antifungal Polyhydroxy-Polyketide Acrophialocinol. Organic Letters.[Link]
Validation
A Researcher's Guide to Investigating the Synergistic Effects of Roselipin 2A with Other Antimicrobial Agents
For researchers and drug development professionals, the challenge of antimicrobial resistance necessitates innovative approaches to enhance the efficacy of existing and novel therapeutic agents. Roselipin 2A, a member of...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers and drug development professionals, the challenge of antimicrobial resistance necessitates innovative approaches to enhance the efficacy of existing and novel therapeutic agents. Roselipin 2A, a member of the lipopeptide class of antibiotics, presents a compelling avenue for investigation, particularly in combination therapies.[1][2] This guide provides a comprehensive framework for exploring the synergistic potential of Roselipin 2A, grounded in established scientific methodologies and field-proven insights. While specific data on Roselipin 2A in combination therapies is emerging, this document outlines the rationale, experimental design, and interpretive criteria necessary to conduct these critical studies.
The Rationale for Synergy: Understanding Roselipin 2A and its Potential Partners
Roselipin 2A, like other lipopeptides, is understood to interact with and disrupt bacterial cell membranes. This mechanism of action is a key factor in hypothesizing synergistic interactions. When combined with antimicrobial agents that target different cellular processes, the potential for enhanced bactericidal or bacteriostatic activity increases.
Potential synergistic partners for Roselipin 2A can be broadly categorized by their mechanisms of action:
Beta-Lactams (e.g., Penicillins, Cephalosporins): These agents inhibit cell wall synthesis. By disrupting the cell membrane, Roselipin 2A may provide beta-lactams with enhanced access to their penicillin-binding protein (PBP) targets. This combination has shown promise with other lipopeptides against challenging pathogens like methicillin-resistant Staphylococcus aureus (MRSA).[3][4]
Aminoglycosides (e.g., Gentamicin, Tobramycin): These antibiotics inhibit protein synthesis by binding to the bacterial ribosome. A compromised cell membrane due to Roselipin 2A could facilitate the uptake of aminoglycosides, leading to a more potent effect.
Quinolones (e.g., Ciprofloxacin, Levofloxacin): These agents target DNA replication by inhibiting DNA gyrase and topoisomerase IV. Similar to aminoglycosides, enhanced membrane permeability by Roselipin 2A could lead to higher intracellular concentrations of quinolones.
Other Membrane-Active Agents (e.g., Polymyxins): Combining two membrane-active agents could lead to a potent, synergistic disruption of the bacterial cell envelope. However, this approach requires careful consideration of potential host toxicity.
The scientific literature indicates that the combination of beta-lactams with lipopeptides can lead to synergistic effects, and this is not always dependent on the "seesaw effect" where resistance to one agent increases susceptibility to another.[5][6] Furthermore, changes in membrane lipid composition, such as an increase in cardiolipin and free fatty acids, have been correlated with synergistic activity.[4][5]
Experimental Design: Methodologies for Quantifying Synergy
Two primary in vitro methods are widely accepted for quantifying antimicrobial synergy: the checkerboard assay and the time-kill curve study.[7][8]
The checkerboard assay is a microdilution technique that allows for the testing of numerous combinations of two antimicrobial agents simultaneously.[9][10] This method is ideal for initial screening to identify potential synergistic interactions.
Experimental Workflow: Checkerboard Assay
Caption: Workflow for the checkerboard assay to determine antimicrobial synergy.
Protocol: Checkerboard Assay
Preparation of Antimicrobial Solutions: Prepare stock solutions of Roselipin 2A and the partner antimicrobial in an appropriate solvent, as recommended by CLSI guidelines or the compound datasheet.[11][12] Create a series of two-fold dilutions for each agent.
Plate Setup: In a 96-well microtiter plate, dispense serial dilutions of Roselipin 2A along the ordinate (rows) and the partner antimicrobial along the abscissa (columns).[9][13] This creates a matrix of varying concentrations of both agents.
Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland turbidity standard from an overnight culture.[9] Dilute the inoculum to the desired final concentration (typically 5 x 10^5 CFU/mL) in Mueller-Hinton broth (MHB).[9]
Inoculation and Incubation: Inoculate each well of the microtiter plate with the prepared bacterial suspension. Incubate the plate at 35-37°C for 16-20 hours under aerobic conditions.[9][13]
Data Analysis: Following incubation, determine the MIC of each agent alone and in combination by visual inspection for turbidity or by measuring the optical density (OD) with a microplate reader.[13] The MIC is the lowest concentration that inhibits visible growth.
FICI Calculation: The Fractional Inhibitory Concentration Index (FICI) is calculated using the following formula:
FICI = (MIC of Roselipin 2A in combination / MIC of Roselipin 2A alone) + (MIC of partner agent in combination / MIC of partner agent alone)[14][15]
Data Interpretation: FICI Values
The FICI provides a quantitative measure of the interaction between the two agents.[9]
FICI Value
Interpretation
≤ 0.5
Synergy
> 0.5 to ≤ 4.0
Additive/Indifference
> 4.0
Antagonism
Time-kill curve studies provide a dynamic view of the antimicrobial interaction, measuring the rate and extent of bacterial killing over time.[16] This method is more labor-intensive than the checkerboard assay but provides valuable information on the bactericidal or bacteriostatic nature of the combination.[7]
Experimental Workflow: Time-Kill Curve Study
Caption: Workflow for the time-kill curve study to assess the dynamics of antimicrobial synergy.
Protocol: Time-Kill Curve Study
Inoculum Preparation: Grow a bacterial culture to the mid-logarithmic phase of growth.[17] Dilute the culture in fresh MHB to a starting inoculum of approximately 5 x 10^5 to 1 x 10^6 CFU/mL.[17]
Experimental Setup: Prepare flasks containing MHB with Roselipin 2A alone, the partner antimicrobial alone, and the combination of both agents at specific concentrations (often based on their MIC values, e.g., 0.25x MIC, 0.5x MIC).[8] Include a growth control flask without any antimicrobials.
Incubation and Sampling: Inoculate the prepared flasks with the standardized bacterial suspension and incubate at 37°C with agitation.[17] At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.[18]
Bacterial Viability Counting: Perform serial dilutions of each aliquot and plate onto appropriate agar plates to determine the number of viable bacteria (CFU/mL).
Data Analysis: Plot the log10 CFU/mL against time for each experimental condition.
Data Interpretation: Time-Kill Curves
Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL at 24 hours by the combination compared with the most active single agent.[19]
Bactericidal activity is generally defined as a ≥ 3-log10 reduction in CFU/mL from the initial inoculum.[16]
Antagonism is indicated by a ≥ 2-log10 increase in CFU/mL with the combination compared to the most active single agent.
Potential Mechanisms of Synergy and Further Investigations
Observing synergy in vitro is the first step. Understanding the underlying mechanisms is crucial for rational drug development. Based on the known and hypothesized mechanisms of action, several possibilities exist for the synergistic effects of Roselipin 2A:
Hypothesized Synergy Mechanisms
Caption: Potential mechanisms of synergy between Roselipin 2A and other antimicrobial classes.
Further investigations to elucidate these mechanisms could include:
Membrane Permeability Assays: Employing fluorescent probes to quantify the extent and rate of membrane permeabilization by Roselipin 2A alone and in combination with partner agents.
Electron Microscopy: Visualizing the morphological changes in bacteria exposed to the individual agents and the combination to observe the effects on the cell envelope.
Lipidomic Analysis: Investigating changes in the bacterial membrane lipid profile in response to treatment, as alterations in lipids like cardiolipin can influence susceptibility.[5][20]
Gene Expression Analysis: Using techniques like RT-qPCR or RNA-seq to determine if the combination therapy induces changes in the expression of genes related to cell wall synthesis, stress responses, or efflux pumps.
Induction of Reactive Oxygen Species (ROS): Some antimicrobial peptides can induce the production of ROS, which contributes to their bactericidal activity.[21] Assessing ROS levels in response to Roselipin 2A and its combinations could reveal another layer of its mechanism.
Conclusion
The exploration of synergistic combinations involving Roselipin 2A holds significant promise in the ongoing battle against antimicrobial resistance. By employing systematic and well-established methodologies such as the checkerboard assay and time-kill curve studies, researchers can effectively identify and quantify synergistic interactions. A thorough investigation into the underlying mechanisms of synergy will not only advance our understanding of Roselipin 2A's therapeutic potential but also pave the way for the development of novel, effective combination therapies. This guide provides a robust framework to initiate and advance these critical research endeavors.
References
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Creative Diagnostics. (n.d.). Antimicrobial Synergy Testing/Checkerboard Assay. Retrieved from [Link]
Yaeger, K. et al. (2025). Checkerboard (synergy) assays. Bio-protocol. Available at: [Link]
Zhang, R. et al. (2021). Synergy Between Beta-Lactams and Lipo-, Glyco-, and Lipoglycopeptides, Is Independent of the Seesaw Effect in Methicillin-Resistant Staphylococcus aureus. PubMed. Available at: [Link]
Zhang, R. et al. (2021). Synergy Between Beta-Lactams and Lipo-, Glyco-, and Lipoglycopeptides, Is Independent of the Seesaw Effect in Methicillin-Resistant Staphylococcus aureus. Frontiers in Molecular Biosciences. Available at: [Link]
GARDP Revive. (n.d.). Checkerboard assay. Retrieved from [Link]
Tran, T. T., & Rybak, M. J. (2021). Commentary: Synergy Between Beta-Lactams and Lipo-, Glyco-, and Lipoglycopeptides is Independent of the Seesaw Effect in Methicillin-Resistant Staphylococcus aureus. Frontiers in Molecular Biosciences. Available at: [Link]
Hassan, M. et al. (2021). New and simplified method for drug combination studies by checkerboard assay. MethodsX. Available at: [Link]
Panchal, A. et al. (2014). Synergy Testing by Etest, Microdilution Checkerboard, and Time-Kill Methods for Pan-Drug-Resistant Acinetobacter baumannii. Antimicrobial Agents and Chemotherapy. Available at: [Link]
Open Exploration Publishing. (2024). Lipopeptide adjuvants for antibiotics and vaccines: the future step in the fight against multidrug-resistant and extensively drug-resistant pathogens. Retrieved from [Link]
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Zurenko, G. E. et al. (2013). Assessment by Time-Kill Methodology of the Synergistic Effects of Oritavancin in Combination with Other Antimicrobial Agents against Staphylococcus aureus. Antimicrobial Agents and Chemotherapy. Available at: [Link]
GARDP Revive. (n.d.). Time-kill studies – including synergy time-kill studies. Retrieved from [Link]
White, R. L. et al. (1996). Comparison of three different in vitro methods of detecting synergy: Time-kill, checkerboard, and E test. Diagnostic Microbiology and Infectious Disease. Available at: [Link]
White, R. L. et al. (1996). Comparison of three different in vitro methods of detecting synergy: time-kill, checkerboard, and E test. PubMed. Available at: [Link]
Lin, Y. W. et al. (2021). Antimicrobial synergy testing by inkjet printer-assisted automated checkerboard array and manual time-kill methods. Journal of Visualized Experiments. Available at: [Link]
Das, P. et al. (2014). A Biosurfactant-Sophorolipid Acts in Synergy with Antibiotics to Enhance Their Efficiency. PLoS ONE. Available at: [Link]
Omura, S. et al. (1997). Structure elucidation of roselipins, inhibitors of diacylglycerol acyltransferase produced by Gliocladium roseum KF-1040. PubMed. Available at: [Link]
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Das, P. et al. (2014). A Biosurfactant-Sophorolipid Acts in Synergy with Antibiotics to Enhance Their Efficiency. PLoS ONE. Available at: [Link]
Martins, C. D. L. et al. (2016). Biologically Active Oxylipins from Enzymatic and Nonenzymatic Routes in Macroalgae. Marine Drugs. Available at: [Link]
Rather, I. A. et al. (2015). Synergy between antibiotics and natural agents results in increased antimicrobial activity against Staphylococcus epidermidis. Journal of Infection in Developing Countries. Available at: [Link]
Nardelli, A. et al. (2020). Anti-Biofilm Inhibitory Synergistic Effects of Combinations of Essential Oils and Antibiotics. Antibiotics. Available at: [Link]
Kelly, J. L. et al. (2023). Synergy Assessment of Four Antimicrobial Bioactive Compounds for the Combinational Treatment of Bacterial Pathogens. Antibiotics. Available at: [Link]
Yan, H., & Hancock, R. E. W. (2001). Synergistic Interactions between Mammalian Antimicrobial Defense Peptides. Antimicrobial Agents and Chemotherapy. Available at: [Link]
ResearchGate. (2023). A Review on Antimicrobial Activity, Anti-Biofilm and Synergistic Effects of Sophorolipids Since Their Discovery. Retrieved from [Link]
Javadov, S. (2023). Unraveling the mechanisms of cardiolipin function: The role of oxidative polymerization of unsaturated acyl chains. Redox Biology. Available at: [Link]
Li, Y. et al. (2022). Mechanisms of Action of the Antimicrobial Peptide Cecropin in the Killing of Candida albicans. Antibiotics. Available at: [Link]
Application Note & Comparison Guide: Confirming the Arabinitoyl Fatty Acid Core as the Essential Pharmacophore for Roselipin DGAT Activity
As drug development increasingly targets lipid metabolism to combat metabolic syndromes, obesity, and hepatic steatosis, Diacylglycerol O-Acyltransferase (DGAT) has emerged as a high-value therapeutic target. DGAT cataly...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development increasingly targets lipid metabolism to combat metabolic syndromes, obesity, and hepatic steatosis, Diacylglycerol O-Acyltransferase (DGAT) has emerged as a high-value therapeutic target. DGAT catalyzes the final, committed step in triacylglycerol (TAG) biosynthesis. Among natural product inhibitors, Roselipins—originally isolated from the marine fungus Gliocladium roseum KF-1040—exhibit a unique and potent DGAT inhibitory profile[1].
However, the complex tripartite architecture of natural Roselipins presents synthesis and cellular permeability challenges. To optimize this scaffold for preclinical applications, it is critical to isolate its active pharmacophore. This guide objectively compares the inhibitory performance of intact Roselipins against their structurally deconstructed derivatives, providing the experimental frameworks and mechanistic causality proving that the arabinitoyl fatty acid core is the essential driver of DGAT inhibition[2].
Mechanistic Causality: Defining the Pharmacophore
Intact Roselipins consist of three distinct structural domains: a highly methylated C20 polyketide fatty acid, a D-mannose moiety, and a D-arabinitol moiety[2]. To delineate the Structure-Activity Relationship (SAR), researchers utilized enzymatic and chemical cleavage to generate demannosyl (mannose removed) and dearabinitoyl (arabinitol removed) derivatives[2].
The causality behind the observed activity shifts lies in the binding pocket dynamics of the DGAT enzyme. The highly methylated fatty acid chain mimics the endogenous acyl-CoA substrate, anchoring the inhibitor deep within the hydrophobic lipid-binding pocket. The arabinitol moiety provides essential hydrogen-bonding interactions that lock the inhibitor in place, competitively blocking diacylglycerol (DAG) entry.
Conversely, the mannose moiety is oriented toward the aqueous interface. Its removal not only preserves the core binding affinity but significantly enhances the molecule's lipophilicity. As a result, demannosyl roselipins (the isolated arabinitoyl fatty acid core) exhibit vastly superior membrane permeability and cellular efficacy compared to the intact natural product[3].
Figure 2: Structural deconstruction proving the arabinitoyl core is essential for DGAT inhibition.
Comparative Performance Analysis
To benchmark the arabinitoyl core's efficacy, we compare it against the intact natural product, its inactive derivatives, and T863, a highly potent synthetic DGAT1 inhibitor used as an industry standard.
Table 1: Comparative DGAT Inhibitory Performance and Cell Permeability
Compound Variant
Structural Composition
In Vitro DGAT IC₅₀ (µM)
Cellular Efficacy
Membrane Permeability
Intact Roselipin (1A/1B)
Polyketide FA + Mannose + Arabinitol
15 – 22
Moderate
Low
Demannosyl Roselipin (3A/3B)
Polyketide FA + Arabinitol (Arabinitoyl Core)
15 – 20
High
High
Dearabinitoyl Roselipin
Polyketide FA + Mannose
> 100 (Inactive)
None
Low
Roselipin Aglycone
Polyketide FA only
> 100 (Inactive)
None
High
T863 (Synthetic Benchmark)
Small molecule synthetic inhibitor
~0.015
High
High
Data Interpretation: The complete loss of activity in the dearabinitoyl variant confirms that the arabinitol sugar is non-negotiable for target engagement[2]. Meanwhile, the demannosyl variant (Roselipin 3A/3B) maintains the ~15 µM IC₅₀ but outperforms the intact molecule in cell-based assays due to optimized lipophilicity[3].
As an Application Scientist, ensuring data integrity requires protocols that validate themselves at every step. The following methodologies detail how to systematically prove the necessity of the arabinitoyl core.
Protocol A: Enzymatic Derivatization and LC-MS Validation
To isolate the arabinitoyl core without damaging the delicate polyketide backbone, enzymatic cleavage is prioritized over harsh chemical hydrolysis.
Enzymatic Cleavage: Incubate 1 mg of intact Roselipin 1A in 50 mM sodium acetate buffer (pH 5.0) with 0.5 U of α-mannosidase at 37°C for 24 hours.
Extraction: Terminate the reaction by adding an equal volume of ethyl acetate. Extract the organic layer containing the demannosyl roselipin and evaporate under nitrogen.
Self-Validation Step (Crucial): Run the extract through LC-MS/MS (ESI-TOF). You must confirm an exact mass shift of -162 Da (loss of one hexose) while verifying the fragmentation pattern of the polyketide backbone remains identical to the parent compound. This ensures the downstream functional assay measures true SAR, not degradation artifacts.
Protocol B: Microsomal DGAT Inhibition Assay
Testing must occur in native microsomal preparations to preserve the multi-pass transmembrane topology of the DGAT enzyme.
Microsome Preparation: Isolate microsomes from rat liver homogenates via ultracentrifugation (100,000 × g for 1 hour). Resuspend in 175 mM Tris-HCl (pH 8.0).
Reaction Assembly: In a 100 µL reaction volume, combine 50 µg of microsomal protein, 200 µM 1,2-diacylglycerol (DAG) dispersed in 0.1% Tween-20, and 10 µM[14C]oleoyl-CoA.
Inhibitor Treatment: Add demannosyl roselipin (arabinitoyl core) or dearabinitoyl roselipin at varying concentrations (1 µM to 100 µM). Incubate at 37°C for 10 minutes.
Lipid Extraction & Detection: Stop the reaction with 1.5 mL of heptane/isopropanol/0.5M H₂SO₄ (10:40:1, v/v/v). Separate the upper organic phase via Thin Layer Chromatography (TLC) using hexane/diethyl ether/acetic acid (80:20:1). Quantify the radiolabeled TAG band using a liquid scintillation counter.
Self-Validation Step: Include a no-enzyme blank (background noise) and a positive control (T863 at 1 µM) to establish the dynamic range of the scintillation counts. The dearabinitoyl variant must yield counts indistinguishable from the vehicle control to definitively prove its inactivity.
Figure 1: DGAT-mediated TAG synthesis and competitive inhibition by the arabinitoyl core.
Protocol C: Cell-Based Lipid Accumulation Assay
To prove the cellular superiority of the arabinitoyl core (demannosyl roselipin) over the intact molecule:
Cell Culture: Seed Raji or HepG2 cells in a 96-well plate at 1×10⁴ cells/well.
Lipid Loading: Induce TAG droplet formation by supplementing the media with 200 µM oleic acid complexed to BSA for 24 hours.
Treatment & Staining: Co-treat cells with 20 µM of either intact Roselipin or demannosyl Roselipin. After 24 hours, fix cells with 4% paraformaldehyde and stain with Nile Red (1 µg/mL) for 15 minutes.
Quantification: Measure fluorescence via flow cytometry (FL2 channel). The demannosyl variant will show a significantly sharper reduction in mean fluorescence intensity (MFI) due to its enhanced ability to cross the plasma membrane[3].
Conclusion
The arabinitoyl fatty acid core is not merely a structural scaffold; it is the definitive pharmacophore required for Roselipin-mediated DGAT inhibition. While the intact natural product suffers from poor permeability, targeted removal of the mannose moiety yields a highly active, membrane-permeable arabinitoyl core[2],[3]. For drug development professionals engineering next-generation DGAT inhibitors, preserving the stereochemical and hydrogen-bonding profile of this arabinitoyl-polyketide interface is paramount.
References
Roselipins, inhibitors of diacylglycerol acyltransferase, produced by Gliocladium roseum KF-1040. nih.gov.
Core structure in roselipins essential for eliciting inhibitory activity against diacylglycerol acyltransferase. nih.gov.
A Proactive Safety Framework for Handling the Novel Bioactive Lipid, Roselipin 2A
This guide provides a comprehensive operational and safety framework for handling Roselipin 2A, a novel and potent bioactive lipid. As the specific toxicological and pharmacological properties of Roselipin 2A are still u...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive operational and safety framework for handling Roselipin 2A, a novel and potent bioactive lipid. As the specific toxicological and pharmacological properties of Roselipin 2A are still under investigation, a proactive and cautious approach to handling is paramount. This document is designed to empower researchers, scientists, and drug development professionals with the necessary information to work with Roselipin 2A safely and effectively, ensuring both personal safety and the integrity of the experimental outcomes. The protocols outlined herein are built upon established principles of laboratory safety for handling potent and uncharacterized compounds.
Understanding the Risk Profile of Roselipin 2A
Given that Roselipin 2A is a novel molecular entity, a comprehensive substance-specific safety data sheet (SDS) is not yet available. Therefore, we must operate under the assumption that Roselipin 2A is a potent bioactive compound with potential health effects upon exposure. The primary routes of exposure to be controlled are inhalation of aerosols, dermal contact, and accidental ingestion.
Assumed Properties of Roselipin 2A:
Potency: High biological activity at low concentrations.
Physical Form: Likely a lyophilized powder or a solution in an organic solvent.
Primary Hazards: Potential for cytotoxicity, organ-specific toxicity, and unknown long-term health effects. The solvent in which it is dissolved will have its own distinct hazards.
A thorough risk assessment should be conducted before any new procedure involving Roselipin 2A is initiated. This assessment should consider the quantity of material being handled, the nature of the procedure, and the potential for aerosol generation.
Core Personal Protective Equipment (PPE) for Roselipin 2A
The selection of appropriate PPE is critical to mitigating the risks associated with handling Roselipin 2A. The following table outlines the minimum required PPE for various laboratory tasks involving this compound.
Task
Eye Protection
Hand Protection
Body Protection
Respiratory Protection
Low-Risk Tasks (e.g., handling sealed vials, transporting in secondary containment)
ANSI Z87.1 certified safety glasses with side shields
High-Risk Tasks (e.g., procedures with a high potential for aerosol generation, cleaning spills)
Face shield worn over chemical splash goggles
Double-gloving with chemically resistant gloves (e.g., nitrile, neoprene)
Disposable, fluid-resistant, and solid-front gown
Powered Air-Purifying Respirator (PAPR) or a properly fitted elastomeric half-mask respirator with appropriate cartridges
Step-by-Step Protocol for Safe Handling of Roselipin 2A
The following protocol provides a step-by-step guide for the safe handling of Roselipin 2A in a laboratory setting. This procedure is designed to minimize the risk of exposure and ensure the integrity of the compound.
3.1. Preparation and Pre-Handling Checklist
Designated Work Area: All work with Roselipin 2A should be conducted in a designated area, such as a certified chemical fume hood or a biological safety cabinet, depending on the nature of the experiment.
Gather all Materials: Before starting, ensure all necessary equipment and supplies are within the designated work area to avoid unnecessary movement in and out of the containment space. This includes vials, solvents, pipettes, and waste containers.
Verify Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and have been recently tested. Ensure a spill kit appropriate for the solvents being used is available.
Don Appropriate PPE: Based on the risk assessment of your specific task (refer to the table above), don the required personal protective equipment.
3.2. Handling and Experimental Workflow
Weighing Lyophilized Powder:
Perform this task within a chemical fume hood.
Use a microbalance with a draft shield.
Handle vials containing the powder with forceps to minimize direct contact.
Carefully uncap the vial and use a static-free spatula to transfer the desired amount of powder to a tared weigh boat.
Promptly recap the vial.
Preparing Stock Solutions:
Within the chemical fume hood, add the desired solvent to the vessel containing the weighed Roselipin 2A powder.
Use a vortex mixer or sonicator as needed to ensure complete dissolution.
Clearly label the resulting solution with the compound name, concentration, solvent, and date of preparation.
Cell Culture and In Vitro Assays:
When adding Roselipin 2A solutions to cell cultures, perform the work in a biological safety cabinet to maintain sterility and containment.
Use filtered pipette tips to prevent aerosol generation.
After treatment, all contaminated media and labware should be considered hazardous and disposed of accordingly.
3.3. Post-Handling and Decontamination
Decontamination of Work Surfaces: Wipe down all surfaces within the designated work area with an appropriate deactivating solution or a 70% ethanol solution, followed by a thorough cleaning with a laboratory-grade detergent.
Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically, this involves removing gloves first, followed by the lab coat or gown, and then eye and respiratory protection.
Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.
Waste Disposal Plan
All waste generated from experiments involving Roselipin 2A must be treated as hazardous chemical waste.
Solid Waste: Contaminated gloves, pipette tips, vials, and other disposable materials should be collected in a designated, clearly labeled hazardous waste container.
Liquid Waste: Unused solutions and contaminated media should be collected in a sealed, properly labeled hazardous waste container. Do not mix incompatible waste streams.
Sharps: Needles and other sharps should be disposed of in a designated sharps container.
Consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on hazardous waste disposal.
PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Roselipin 2A.
Caption: PPE Selection Workflow for Roselipin 2A
References
Occupational Safety and Health Administration (OSHA). Hazard Communication Standard.[Link]
National Institute for Occupational Safety and Health (NIOSH). Hierarchy of Controls.[Link]
American National Standards Institute (ANSI). ANSI/ISEA Z87.1-2020: American National Standard for Occupational and Educational Personal Eye and Face Protection Devices.[Link]
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[Link]
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